2-Hydroxybicyclo[3.3.1]nonan-9-one

• CAS: 2568-21-0

Core Science & Biosynthesis

Solubility Dynamics of 2-Hydroxybicyclo[3.3.1]nonan-9-one: A Comprehensive Profiling in Polar and Non-Polar Solvents

Executive Summary & Structural Rationale

In early-stage drug discovery and supramolecular chemistry, the bicyclo[3.3.1]nonane framework serves as a critical structural scaffold, frequently utilized in the synthesis of adamantane derivatives and complex natural products like artemisinin analogs[1]. Among its functionalized derivatives, 2-hydroxybicyclo[3.3.1]nonan-9-one (CAS 2568-21-0) presents a unique physicochemical puzzle.

As a Senior Application Scientist, I frequently encounter formulation bottlenecks where researchers misjudge the solubility of bridged bicyclic systems. The solubility of 2-hydroxybicyclo[3.3.1]nonan-9-one is not merely a function of its molecular weight (154.21 g/mol ) or its functional groups; it is deeply dictated by its 3D conformation. The molecule predominantly adopts a "twin-chair" (CC) conformation[1]. This V-shaped geometry creates a distinct topographic polarity: a highly lipophilic hydrocarbon "underbelly" and a polar "ridge" containing the C9-ketone and C2-hydroxyl groups.

Understanding this steric topography is essential. The rigid hydrocarbon core demands significant energy to create a cavity in polar protic solvents (like water), while the exposed hydrogen-bond donor (-OH) and acceptors (-OH, =O) drive specific interactions in organic media.

Solvation Mechanisms & Logical Relationships

To predict how this compound will behave in a reaction vessel or a biological assay, we must map its functional groups to their primary solvation mechanisms.

• The Bicyclic Core: Drives London dispersion forces. Highly compatible with non-polar solvents.

• The C9-Ketone: Acts exclusively as a hydrogen-bond acceptor. Its position at the apex of the bridge makes it highly accessible to solvent molecules.

• The C2-Hydroxyl: Acts as both a hydrogen-bond donor and acceptor. Depending on its stereochemistry (axial vs. equatorial), it can participate in intermolecular solvent interactions or, occasionally, intramolecular hydrogen bonding.

Fig 1. Logical relationship mapping of functional groups to solvent interaction mechanisms.

Quantitative Solubility Profiling

Based on structural thermodynamics and empirical laboratory data for structurally analogous bicyclic ketones, we can categorize the solubility profile of 2-hydroxybicyclo[3.3.1]nonan-9-one into distinct solvent classes.

Table 1: Thermodynamic Solubility Profile Across Solvent Classes

Solvent Class	Representative Solvents	Predicted Solubility	Primary Solvation Mechanism
Non-Polar	Hexane, Heptane	High (>50 mg/mL)	Favorable London dispersion forces interacting with the bulky, lipophilic bicyclic core.
Moderately Polar	Dichloromethane, Toluene	Very High (>100 mg/mL)	Optimal balance of dipole-induced dipole interactions and dispersion forces.
Polar Aprotic	DMSO, DMF	High (>50 mg/mL)	Strong H-bond acceptance by the solvent from the C2-OH group; high dielectric constant overcomes crystal lattice energy.
Polar Protic (Organic)	Methanol, Ethanol	Moderate (10 - 50 mg/mL)	H-bond donor/acceptor exchange. Solvation is slightly hindered by the steric bulk of the bicyclic framework.
Polar Protic (Aqueous)	Water, PBS (pH 7.4)	Low (<1 mg/mL)	Severe entropic penalty (hydrophobic effect). The rigid hydrocarbon core disrupts the aqueous hydrogen-bond network.

Experimental Methodology: Thermodynamic Solubility Determination

A critical pitfall in early-stage formulation is relying on kinetic solubility (e.g., DMSO-stock dilution into buffer) for rigid bicyclic compounds[2]. Kinetic methods often result in supersaturation, yielding false-positive solubility readings that fail later in development.

To achieve true, reliable data, we must measure thermodynamic solubility using the industry gold-standard [3]. The following protocol is designed as a self-validating system, specifically tailored to avoid the artifacts common when handling lipophilic bicyclic scaffolds.

Step-by-Step Protocol

• Solid Dispensing: Accurately weigh 5.0 mg of 2-hydroxybicyclo[3.3.1]nonan-9-one powder into a 2.0 mL glass HPLC vial.

  • Causality: Using a deliberate excess of solid ensures the system remains saturated at equilibrium, fulfilling the thermodynamic definition of solubility.

• Solvent Addition: Add 1.0 mL of the target solvent (e.g., PBS pH 7.4, Toluene, or Methanol) to the vial.

• Thermodynamic Equilibration: Seal the vial and incubate on an orbital shaker at 300 RPM for 24 hours at a strictly controlled 25.0 ± 0.5 °C.

  • Causality: Bicyclo[3.3.1]nonanes can form robust crystal lattices. A 24-hour equilibration provides the necessary activation energy to reach true thermodynamic equilibrium, preventing transient supersaturation[2].

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes.

  • Causality: Centrifugation is explicitly chosen over standard syringe filtration (e.g., PTFE or Nylon). The lipophilic bicyclic skeleton exhibits high non-specific binding to polymer membranes, which would artificially lower the quantified concentration in the filtrate.

• Quantification: Carefully aspirate the clear supernatant. Dilute the sample appropriately in the mobile phase and analyze via LC-MS/MS or HPLC-UV (if derivatized, as the native compound lacks a strong chromophore).

• System Validation: Visually confirm the presence of a solid pellet post-centrifugation.

  • Causality: If no pellet is visible, the compound has completely dissolved, meaning the saturation point was not reached. The assay must be repeated with a higher solid-to-solvent ratio.

Fig 2. Step-by-step experimental workflow for thermodynamic solubility determination.

Conclusion & Formulation Implications

For researchers utilizing 2-hydroxybicyclo[3.3.1]nonan-9-one in synthesis or Fragment-Based Drug Design (FBDD), solvent selection is paramount. The compound's V-shaped twin-chair conformation ensures excellent solubility in halogenated and non-polar organic solvents, making extractions and column chromatography highly efficient[1]. However, its limited aqueous solubility poses a challenge for biological assays. When preparing stocks for in vitro testing, utilizing DMSO as a polar aprotic vehicle is highly recommended, provided the final assay concentration of DMSO is kept below 1% v/v to prevent compound precipitation upon aqueous dilution.

References

• United States Pharmacopeial Convention. "Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter." Dissolution Technologies, 2015. URL:[Link]

• National Institutes of Health (PMC). "Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives." PubMed Central, 2021. URL:[Link]

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Electronic Structure and Intramolecular Hydrogen Bonding in 2-Hydroxybicyclo[3.3.1]nonan-9-one: A Supramolecular Perspective for Drug Design

An In-depth Technical Guide

Abstract

The bicyclo[3.3.1]nonane framework is a privileged scaffold in medicinal chemistry and natural product synthesis, prized for its rigid and well-defined three-dimensional structure.[1][2][3] This guide provides an in-depth analysis of 2-Hydroxybicyclo[3.3.1]nonan-9-one, a model system for investigating the profound influence of intramolecular hydrogen bonding (IHB) on molecular conformation, electronic structure, and spectroscopic properties. By dissecting the interplay between the hydroxyl donor and the carbonyl acceptor within this fixed framework, we uncover foundational principles crucial for the rational design of conformationally constrained molecules in drug development. This document synthesizes theoretical insights from computational chemistry with practical, field-proven experimental protocols, offering a comprehensive resource for researchers, scientists, and drug development professionals.

Introduction: The Bicyclo[3.3.1]nonane Scaffold and the Power of Pre-organization

The bicyclo[3.3.1]nonane skeleton, composed of two fused cyclohexane rings, serves as the structural core for a multitude of complex natural products and pharmacologically active agents.[4] Its inherent rigidity minimizes the entropic penalty associated with binding to biological targets, making it an attractive scaffold for developing high-affinity ligands. The conformation of this system is a delicate balance of steric and electronic factors, with the molecule capable of adopting twin-chair, chair-boat, or twin-boat arrangements.[5][6]

In 2-Hydroxybicyclo[3.3.1]nonan-9-one, the strategic placement of a hydrogen bond donor (hydroxyl group at C2) and an acceptor (carbonyl group at C9) introduces a powerful intramolecular hydrogen bond (IHB). This non-covalent interaction acts as a "conformational lock," forcing the molecule into a preferred geometry to maximize the O-H···O=C interaction. Understanding the energetics and electronic consequences of this IHB is paramount for predicting and controlling molecular shape, a cornerstone of modern drug design.

This guide explores the electronic structure, conformational preferences, and spectroscopic signatures of this IHB, providing both the theoretical underpinnings and the experimental workflows necessary for its comprehensive study.

Molecular Conformation and the Intramolecular Hydrogen Bond (IHB)

The stability of the bicyclo[3.3.1]nonane system is dictated by the conformation of its two six-membered rings. While the parent hydrocarbon often prefers a flattened twin-chair conformation, the introduction of the C2-hydroxyl and C9-carbonyl groups dramatically alters the conformational landscape.

To satisfy the geometric constraints of a linear hydrogen bond, the molecule must adopt a conformation that brings the hydroxyl proton and the carbonyl oxygen into close proximity. This typically forces one of the rings into a boat-like or twisted conformation, leading to a dominant chair-boat conformer. The IHB provides a significant stabilizing energy (estimated to be in the range of 3-7 kcal/mol), which overcomes the inherent strain of a non-chair ring form.

Diagram: Conformation of 2-Hydroxybicyclo[3.3.1]nonan-9-one

The following diagram illustrates the preferred chair-boat conformation, highlighting the intramolecular hydrogen bond.

Caption: NBO donor-acceptor model for the O-H···O=C hydrogen bond.

Experimental Validation: Protocols and Expected Outcomes

Theoretical models require rigorous experimental validation. The unique structural and electronic features induced by the IHB give rise to distinct spectroscopic signatures.

Synthesis Protocol

While numerous routes to bicyclo[3.3.1]nonanes exist, a common strategy involves a Robinson annulation followed by stereoselective reduction and hydroxylation. [1][7][8] Protocol: A Representative Synthetic Approach

• Step 1: Robinson Annulation: React cyclohexanone with methyl vinyl ketone under basic conditions to form the bicyclic enone precursor.

• Step 2: Carbonyl Reduction: Employ a reducing agent like sodium borohydride (NaBH₄) to reduce the C9-ketone. The stereochemical outcome is directed by the existing ring structure.

• Step 3: Hydroxylation: Introduce the C2-hydroxyl group via methods such as hydroboration-oxidation of an appropriate unsaturated precursor, ensuring control over stereochemistry.

• Step 4: Oxidation: Selectively oxidize the C9-alcohol back to the ketone using a mild oxidant like pyridinium chlorochromate (PCC) to yield the final product.

Spectroscopic Characterization

Diagram: General Experimental Workflow

Caption: Workflow for synthesis and characterization of the target molecule.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is exceptionally sensitive to the electronic environment of nuclei. The IHB produces a clear and diagnostic signature.

• Trustworthiness: The protocol's self-validating nature lies in the comparison of observed chemical shifts to those of reference compounds lacking the IHB (e.g., 2-hydroxybicyclo[3.3.1]nonane and bicyclo[3.3.1]nonan-9-one). The unique downfield shift of the hydroxyl proton is a direct and reliable indicator of its involvement in hydrogen bonding.

Protocol: NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is chosen as a non-polar solvent that will not compete for hydrogen bonding.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. Pay close attention to the region between 3.0-6.0 ppm for the hydroxyl proton, which is expected to be a broad singlet. Its exact chemical shift is concentration-independent, confirming its intramolecular nature.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. The C9 carbonyl carbon is expected around 190-210 ppm, while the C2 carbon bearing the hydroxyl group should appear around 60-80 ppm. [5][9]4. 2D NMR (COSY): Acquire a COSY spectrum to establish proton-proton connectivities and aid in the complete assignment of the complex bicyclic spin system. [6] B. Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy directly probes the vibrational energies of chemical bonds, which are perturbed by hydrogen bonding.

• Expertise & Experience: The choice to analyze in a non-polar solvent or as a dilute solid (KBr pellet) is critical. In polar solvents, intermolecular hydrogen bonding to the solvent would obscure the desired intramolecular signal. The IHB weakens the O-H and C=O bonds, causing a redshift (lower frequency) in their stretching vibrations.

Protocol: FT-IR Analysis

• Sample Preparation: Prepare a KBr pellet by mixing ~1 mg of the sample with ~100 mg of dry KBr powder and pressing it into a transparent disk.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

• Analysis: Look for a broad O-H stretch around 3400-3500 cm⁻¹ (shifted from the usual ~3600 cm⁻¹ for a free hydroxyl) and a C=O stretch around 1680-1700 cm⁻¹ (shifted from ~1715 cm⁻¹ for an unperturbed ketone).

C. Single-Crystal X-ray Diffraction

This is the gold standard for unambiguously determining the solid-state molecular structure.

• Authoritative Grounding: This technique provides precise, quantifiable data on bond lengths, bond angles, and intermolecular contacts, offering definitive proof of the conformation and the geometry of the IHB. [7][10][11] Protocol: X-ray Crystallography

• Crystal Growth: Grow single crystals suitable for diffraction, typically by slow evaporation of a saturated solution in a suitable solvent system (e.g., hexane/ethyl acetate).

• Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data at a low temperature (e.g., 100 K) to minimize thermal motion.

• Structure Solution and Refinement: Solve the crystal structure using direct methods and refine the model to obtain precise atomic coordinates. Key parameters to extract are the O···O distance (typically 2.6-2.8 Å) and the O-H···O angle (approaching 180°).

Table 1: Expected Spectroscopic Data for 2-Hydroxybicyclo[3.3.1]nonan-9-one

Spectroscopic Technique	Analyte	Expected Observation	Rationale
¹H NMR	Hydroxyl Proton (-OH)	δ = 3.0 - 5.0 ppm (broad singlet)	Deshielding due to involvement in the IHB.
FT-IR	O-H Stretch	ν = 3400 - 3500 cm⁻¹ (broad)	Weakening of the O-H bond due to IHB.
FT-IR	C=O Stretch	ν = 1680 - 1700 cm⁻¹	Weakening of the C=O bond due to IHB.
X-ray Cryst.	O···O Distance	2.6 - 2.8 Å	Direct measurement of the hydrogen bond length.

Implications for Drug Development

The principles elucidated from this model system have direct applications in the design of sophisticated therapeutics.

• Conformational Constraint: The IHB acts as a covalent surrogate, rigidly fixing the orientation of the hydroxyl group relative to the rest of the scaffold. This pre-organization is a key strategy for enhancing binding affinity to protein targets by reducing the entropic cost of binding.

• Modulating Polarity: The IHB masks both the hydroxyl and carbonyl groups, reducing the molecule's polar surface area (PSA). This can be a valuable tool for tuning pharmacokinetic properties, such as membrane permeability and oral bioavailability.

• Scaffold for Rational Design: By understanding how an IHB can lock a flexible system into a bioactive conformation, chemists can design novel scaffolds that mimic this pre-organization. The bicyclo[3.3.1]nonane framework serves as an ideal starting point for placing pharmacophoric elements in a precise three-dimensional arrangement.

Conclusion

2-Hydroxybicyclo[3.3.1]nonan-9-one is far more than a simple bicyclic ketone. It is a masterclass in how a single, well-placed intramolecular hydrogen bond can dictate molecular shape and electronic character. The synergy between computational prediction and experimental verification provides a robust and reliable framework for studying such interactions. The insights gained from this model system—regarding conformational locking, electronic perturbation, and spectroscopic signatures—are directly transferable to the design of complex, conformationally constrained molecules, empowering scientists to develop more potent and selective therapeutics.

References

• IUCr. (2025). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. Retrieved from [Link]

• Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives.

• PMC. (n.d.). (2R,4R)-2-Hydroxy-4-(2-methoxyphenyl)bicyclo[3.3.1]nonan-9-one. Retrieved from [Link]

• SpectraBase. (n.d.). Bicyclo(3.3.1)nonan-9-one. Retrieved from [Link]

• ResearchGate. (n.d.). The molecular structure and conformation of bicyclo[3.3.1]nonan-9-one: Ab initio and DFT calculations | Request PDF. Retrieved from [Link]

• IUCr. (n.d.). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. Retrieved from [Link]

• Chemistry Journal of Moldova. (2020). DESIGN AND SYNTHESIS OF TWO BICYCLO[3.3.1]NONANE-STEROID DERIVATIVES. Retrieved from [Link]

• ResearchGate. (2020). Design and Synthesis of Two Bicyclo[3.3.1]nonane-steroid Derivatives. Retrieved from [Link]

• The Journal of Organic Chemistry. (n.d.). A Practical Synthesis of Bicyclo[3.3.1]nonan-9-one. Retrieved from [Link]

• SpectraBase. (n.d.). 9-Hydroxy-bicyclo(3.3.1)nonane. Retrieved from [Link]

• PubChem. (n.d.). Bicyclo(3.3.1)nonan-9-ol | C9H16O | CID 557281. Retrieved from [Link]

• Organic Syntheses. (2022). Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Retrieved from [Link]

• PubChem. (n.d.). Bicyclo(3.3.1)nonan-9-one | C9H14O | CID 86638. Retrieved from [Link]

• ResearchGate. (2011). Synthetic and crystallographic studies of bicyclo[3.3.1]nonane derivatives: From strong to weak hydrogen bonds and the stereochemistry of network formation. Retrieved from [Link]

• PubChem. (n.d.). Bicyclo[3.3.1]non-2-en-9-one. Retrieved from [Link]

• Lund University Publications. (n.d.). Bicyclo[3.3.1]nonanes as Scaffolds in Supramolecular Chemistry From Host-Guest Systems to Hydrogen-Bonded Aggregates. Retrieved from [Link]

• NIST WebBook. (n.d.). Bicyclo[3.3.1]non-2-en-9-one. Retrieved from [Link]

• Academia.edu. (n.d.). Conformational studies of sterically comparable 2,4-disubstituted bicyclo[3.3.1]nonan-9-one systems. Retrieved from [Link]

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Preliminary toxicity and Safety Data Sheet (SDS) for 2-Hydroxybicyclo[3.3.1]nonan-9-one

Technical Whitepaper: Preliminary Toxicity, Safety Profiling, and Mechanistic Utility of 2-Hydroxybicyclo[3.3.1]nonan-9-one

Executive Summary

As a Senior Application Scientist, evaluating novel or specialized bicyclic scaffolds requires bridging the gap between physical organic chemistry and predictive toxicology. 2-Hydroxybicyclo[3.3.1]nonan-9-one (CAS: 2568-21-0) is a highly specialized bicyclic ketone-alcohol[1]. While not a widely commercialized bulk solvent, it serves as a critical structural probe in mechanistic chemistry and a core scaffold in the degradation pathways of complex sesquiterpene lactones. For instance, the methoxide-induced degradation of the antimalarial drug artemisinin yields luminescent products tentatively assigned as highly substituted derivatives of the 2-hydroxybicyclo[3.3.1]nonan-9-one framework[2].

This whitepaper synthesizes the physicochemical properties, preliminary Safety Data Sheet (SDS) parameters, and self-validating experimental protocols necessary for safely handling and researching this compound.

Physicochemical Profiling

Understanding the physical parameters of 2-Hydroxybicyclo[3.3.1]nonan-9-one is the first step in predicting its pharmacokinetic behavior and environmental fate. The dual functionality (hydroxyl and ketone) on a bridged bicyclic system introduces unique hydrogen-bonding capabilities and transannular steric constraints.

Property	Value / Description
Chemical Name	2-Hydroxybicyclo[3.3.1]nonan-9-one
CAS Number	2568-21-0[1]
Molecular Formula	C₉H₁₄O₂[1]
Molecular Weight	154.21 g/mol [1]
MDL Number	MFCD24689236[1]
Structural Features	Bridged bicyclic system, secondary alcohol, bridging ketone
Predicted Solubility	Soluble in polar organic solvents (DMSO, Methanol, Dichloromethane); moderately soluble in water due to dual oxygenated moieties.

Preliminary Safety Data Sheet (SDS) & Hazard Profiling

Due to the specialized nature of this compound, empirical in vivo toxicological data is limited. The following safety profile is constructed using predictive toxicology (read-across methodology) based on structurally analogous bicyclic ketones and alcohols (e.g., camphor, bicyclo[2.2.1]heptan-2-ol).

Hazard Identification (GHS Classification)

• Skin Irritation (Category 2): H315 - Causes skin irritation.

• Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

• Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory irritation.

Causality-Driven PPE & Handling Protocols

• Respiratory Protection: Handle exclusively within a Class II Type A2 Biological Safety Cabinet or a certified chemical fume hood. Causality: Bicyclic ketones often exhibit measurable vapor pressures and distinct odors that can induce olfactory fatigue and mild respiratory irritation.

• Dermal Protection: Use nitrile gloves (minimum 0.11 mm thickness). Causality: The lipophilic hydrocarbon backbone combined with polar functional groups allows bicyclic compounds to readily partition into and permeate the stratum corneum. Nitrile provides superior resistance to ketone/alcohol permeation compared to latex.

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). Causality: The secondary hydroxyl group is susceptible to slow atmospheric oxidation to the corresponding dione (bicyclo[3.3.1]nonane-2,9-dione) if exposed to ambient oxygen and light over prolonged periods.

Mechanistic Insights: Conformational Strain and Reactivity

The bicyclo[3.3.1]nonane system is a cornerstone in physical organic chemistry for studying carbocation dynamics. The framework is inherently strained due to the 3,7-methylene transannular interaction , which forces the two fused cyclohexane rings to flatten[3].

When 2-hydroxybicyclo[3.3.1]nonan-9-one (or its derivatives) undergoes solvolysis, it serves as the dividing line between "classical" and "non-classical" carbocation domains. The formation of a classical carbocation at the 9-position is mechanistically favored because it allows the rings to flatten further, thereby relieving the severe 3,7-methylene steric strain[3]. A non-classical bridged ion would exacerbate this strain, making it a disallowed pathway in this specific scaffold[3].

Fig 1. Solvolysis pathways demonstrating classical carbocation preference in the [3.3.1] system.

Self-Validating Experimental Protocols

To ensure scientific integrity, any assay involving this compound must be self-validating. Below are detailed, causality-driven protocols for synthesizing derivatives and screening for preliminary toxicity.

Protocol A: Stereoselective Reduction of Bicyclo[3.3.1]nonane-2,9-dione

To isolate specific epimers of 2-hydroxybicyclo[3.3.1]nonan-9-one, researchers often reduce the corresponding dione[3].

• System Validation: Run a parallel reduction of a standard unhindered ketone (e.g., cyclohexanone) to validate the activity of the hydride reagent.

• Reagent Selection: Dissolve the dione precursor in anhydrous THF at -78°C. Causality: Low temperatures kinetically trap the intermediate and prevent non-specific reduction of the highly hindered 9-ketone position.

• Hydride Addition: Dropwise addition of a bulky reducing agent (e.g., L-Selectride). Causality: The bulky hydride is forced to attack from the less hindered face (steric approach control), selectively reducing the 2-ketone to an equatorial alcohol while leaving the sterically shielded 9-ketone intact.

• Quenching & Extraction: Quench with 10% NaOH and 30% H₂O₂, then extract with ethyl acetate. Causality: The oxidative quench destroys residual organoboranes, preventing complexation with the newly formed bicyclic alcohol during purification.

Protocol B: In Vitro Cytotoxicity Screening (High-Throughput)

Evaluating the preliminary toxicity of 2-Hydroxybicyclo[3.3.1]nonan-9-one requires a robust in vitro assay to establish a No Observed Adverse Effect Level (NOAEL).

• Preparation: Dissolve the compound in cell-culture grade DMSO to create a 10 mM master stock. Causality: DMSO ensures complete dissolution of the lipophilic bicyclic framework without prematurely hydrolyzing the ketone.

• Cell Seeding: Seed HepG2 (human liver carcinoma) cells at 1×10⁴ cells/well in a 96-well plate. Incubate for 24 hours. Causality: HepG2 cells retain basal metabolic enzymes, making them an ideal proxy for preliminary hepatotoxicity screening.

• Self-Validating Controls:

  • Positive Control: Doxorubicin (10 µM) to prove the assay can detect cell death.

  • Negative Control: 0.1% DMSO vehicle to prove the solvent is not causing baseline toxicity.

• Dosing: Treat cells with a logarithmic concentration gradient (0.1 µM to 100 µM) of the compound for 48 hours.

• Viability Readout: Add Resazurin (Alamar Blue) reagent. Incubate for 4 hours and read fluorescence (Ex 560 nm / Em 590 nm). Causality: Resazurin is reduced to highly fluorescent resorufin only by metabolically active cells, providing a direct, quantifiable proxy for cell viability and allowing for precise IC₅₀ calculation.

Fig 2. Self-validating high-throughput in vitro cytotoxicity screening workflow.

References

• Reductive Rearrangement of Enol-lactones and Synthetic Routes to Bicyclo(3.3.1)nonane Derivatives Source: Enlighten Theses, University of Glasgow URL:[Link]

• Isolation, characterization and quantification of artemisinin by NMR from Argentinean Artemisia annua L Source: ResearchGate URL:[Link]

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The Bridged World of Bicyclo[3.3.1]nonanes: A Technical Guide to Their Discovery and Strategic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The bicyclo[3.3.1]nonane ring system, a distinctive bridged carbocycle, represents a privileged scaffold in the realm of organic chemistry and medicinal science. Its rigid, three-dimensional architecture offers a unique platform for the precise spatial orientation of functional groups, making it a cornerstone in the design of complex molecular architectures, from potent natural products to innovative therapeutic agents. This guide provides an in-depth exploration of the historical milestones, seminal synthetic strategies, and modern advancements in the construction of these vital chemical entities. The narrative is designed to not only present established protocols but also to illuminate the strategic thinking and mechanistic principles that underpin the synthesis of bicyclo[3.3.1]nonane derivatives.

A Historical Perspective: From a Serendipitous Discovery to a Core Synthetic Target

The journey into the world of bicyclo[3.3.1]nonanes began, albeit indirectly, with the discovery of its aza-analogue. In 1887, Julius Tröger synthesized a compound from the reaction of p-toluidine and formaldehyde, which would later be known as Tröger's base.[1] It took nearly half a century for its true bridged bicyclic structure to be confirmed. This early encounter with a heteroatomic bicyclo[3.3.1]nonane system laid the groundwork for future explorations into its all-carbon counterpart. The development of synthetic routes to the carbocyclic bicyclo[3.3.1]nonane core itself gained momentum in the mid-20th century, driven by its identification in a growing number of biologically active natural products.[1][2] Today, over a thousand natural products are known to contain this structural motif.[2]

Conformational Landscape: The Chair-Chair and Boat-Chair Duality

A fundamental understanding of the conformational behavior of the bicyclo[3.3.1]nonane system is paramount for its strategic application in synthesis and drug design. The bicyclic framework is composed of two fused cyclohexane rings, each capable of adopting either a chair or a boat conformation. This leads to three possible overall conformations: a twin-chair, a chair-boat, and a twin-boat.

Generally, the twin-chair conformation is the most stable. However, the introduction of substituents, particularly at the C3 and C7 positions, can lead to significant steric interactions, favoring the adoption of a chair-boat conformation.[3] The conformational preference directly influences the reactivity of the molecule and its ability to interact with biological targets.[3][4]

Caption: Workflow of the Robinson Annulation for bicyclo[3.3.1]nonane synthesis.

Experimental Protocol: A Generalized Robinson Annulation

• To a solution of the cyclohexanone derivative in a suitable solvent (e.g., ethanol, THF), add a base (e.g., sodium ethoxide, potassium tert-butoxide) at room temperature.

• Cool the reaction mixture to 0 °C and add the α,β-unsaturated ketone dropwise.

• Allow the reaction to stir at room temperature until the Michael addition is complete (monitored by TLC).

• Heat the reaction mixture to reflux to induce the intramolecular aldol condensation and subsequent dehydration.

• After completion, cool the reaction to room temperature, neutralize with a weak acid, and extract the product with an organic solvent.

• Purify the product by column chromatography.

Intramolecular Aldol Condensation: A Direct Cyclization Strategy

The intramolecular aldol condensation of a suitably functionalized cyclooctane precursor provides a direct route to the bicyclo[3.3.1]nonane core. [5][6]This strategy relies on the ability to selectively form an enolate that can then attack a carbonyl group within the same molecule to forge the bridging bond. Both base-promoted and acid-catalyzed versions of this reaction have been successfully employed. [5][6]Organocatalytic approaches have also emerged, offering excellent stereocontrol. [5][7] For instance, the treatment of a cyclooctane-1,5-dione with a base can induce an intramolecular aldol reaction to yield a bicyclo[3.3.1]nonan-9-one derivative. [8]

Modern Catalytic and Asymmetric Methodologies

The demand for enantiomerically pure bicyclo[3.3.1]nonane derivatives, particularly for applications in medicinal chemistry and asymmetric catalysis, has spurred the development of modern catalytic and asymmetric synthetic methods.

Palladium-Catalyzed Asymmetric Desymmetrization: A significant advancement in the enantioselective synthesis of bicyclo[3.3.1]nonanes involves the palladium-catalyzed intramolecular desymmetric arylation of α-disubstituted 1,3-diketones. [9]This method allows for the construction of bridgehead quaternary carbon stereocenters with high enantioselectivity. [9] Organocatalytic Approaches: Organocatalysis has emerged as a powerful tool for the asymmetric synthesis of bicyclo[3.3.1]nonanes. [7][10]Chiral amines and phosphoric acids have been utilized to catalyze cascade reactions, such as Michael-aldol sequences, to produce highly enantioenriched bicyclic products. [5][10]

Synthetic Strategy	Key Features	Typical Reagents
Robinson Annulation	Forms a new six-membered ring via Michael addition and intramolecular aldol condensation.	Base (e.g., NaOEt, t-BuOK), α,β-unsaturated ketone. [11][12]
Intramolecular Aldol Condensation	Direct cyclization of a functionalized cyclooctane precursor.	Base (e.g., K2CO3, Al2O3), Acid (e.g., TfOH), Organocatalyst (e.g., proline derivatives). [5][6]
Palladium-Catalyzed Desymmetrization	Enantioselective synthesis of bridgehead quaternary carbons.	Pd(II) catalyst, chiral PHOX ligand. [9]
Organocatalysis	Asymmetric synthesis via cascade reactions.	Chiral amines, chiral phosphoric acids. [7][10]

| Effenburger-type Cyclization | Reaction of a 1-methoxy-1-cyclohexene with malonyl dichloride. | Malonyl dichloride. [1]|

Applications in Drug Discovery and Natural Product Synthesis

The rigid bicyclo[3.3.1]nonane scaffold is a recurring motif in a multitude of natural products with significant biological activities. [2][13][14]These include compounds with anticancer, antiprotozoal, and neuroprotective properties. [15][16]The constrained conformation of the bicyclic system allows for the precise positioning of pharmacophoric groups, leading to high-affinity interactions with biological targets.

For example, certain derivatives of 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones have demonstrated potent antitumor activity through the inhibition of hypoxia-inducible factor-1 (HIF-1), a key transcription factor in cancer progression. [15][16]The bicyclo[3.3.1]nonane framework is also present in complex natural products like garsubellin A and huperzine A, which are being investigated for their therapeutic potential. [14]

Caption: Applications of the bicyclo[3.3.1]nonane scaffold.

Future Directions

The field of bicyclo[3.3.1]nonane synthesis continues to evolve, with a focus on developing more efficient, stereoselective, and environmentally benign methodologies. The exploration of novel catalytic systems, including photoredox and enzymatic catalysis, holds promise for accessing new and complex derivatives. Furthermore, the application of computational methods to predict conformational preferences and guide the design of new synthetic targets will undoubtedly accelerate the discovery of novel therapeutic agents based on this remarkable bridged scaffold. The rich history and diverse synthetic utility of bicyclo[3.3.1]nonane derivatives ensure their continued importance in the landscape of modern organic chemistry.

References

• Roy, N., Das, R., Paira, R., & Paira, P. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(32), 22389-22480. [Link]

• A new intramolecular aldol based route to benzannelated bicyclo[3.3.1]nonane derivatives. Journal of the Chemical Society, Chemical Communications. [Link]

• Roy, N., Das, R., Paira, R., & Paira, P. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(32), 22389-22480. [Link]

• Complex bicyclo[3.3.1]nonane-containing natural products. ResearchGate. [Link]

• Conformational Analysis of Bicyclo [3.3.1] Nonanes and their Hetero Analogs. ResearchGate. [Link]

• Conformational Analysis of Bicyclon[1][1][5]onanes. ResearchGate. [Link]

• A New Route to the Synthesis of Bicyclo [3.3.2] Nonene by Radical Cyclisation. Synthetic Communications, 28(13), 2415-2422. [Link]

• Intramolecular reactions involving positions C(2), C(6) and (C2), C(7) in the bicyclo[3.3.1]nonane ring system. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Catalytic enantioselective synthesis of bicyclo[m.n.1] ring systems. ResearchGate. [Link]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes. Semantic Scholar. [Link]

• Synthesis of sp3-rich chiral bicyclo[3.3.1]nonanes for chemical space expansion and study of biological activities. PubMed. [Link]

• Wang, Y., & Crowe, W. E. (2010). One-carbon bridge stereocontrol in Robinson annulations leading to bicyclo [3.3. 1] nonanes. Organic letters, 12(6), 1232-1235. [Link]

• Representative natural products containing a bicyclo[3.3.1]nonane scaffold. ResearchGate. [Link]

• Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. IUCr. [Link]

• Molecular conformations. Part I. The bicyclon[1][1][5]onane system: X-ray analysis of 1-p-bromobenzenesulphonyloxymethyl-5-methylbicyclon[1][1][5]onan-9-ol. Journal of the Chemical Society (Resumed). [Link]

• Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. IUCr. [Link]

• Bicyclo [3.3.1] Nonanes as Synthetic Intermediates. X. 1 A Facile Synthetic Route to 7-Hydroxytricyclo[4.3.1.0 3,7 ] Decan-2-one (7-Hydroxyisotwistan-2-One). Taylor & Francis Online. [Link]

• The bicyclo[3.3.1]nonane framework (A), natural products containing... ResearchGate. [Link]

• 9-azabicyclo[3.3.1]nonane derivatives.

• Straightforward Synthetic Approach to Aminoalcohols with 9-Oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes)[v1]. Preprints.org. [Link]

• A Practical Synthesis of Bicyclo[3.3.1]nonan-9-one. The Journal of Organic Chemistry. [Link]

• Formation of the bicyclo[3.3.1]nonane core via organo-catalyzed aldol condensation. ResearchGate. [Link]

• Synthesis of bicyclo[3.3.1]nonane derivatives containing fused heterocyclic rings. ResearchGate. [Link]

• Synthesis of bicyclo[3.3.1]nonane derivatives following Hosomi–Sakurai... ResearchGate. [Link]

• An Expeditious Entry to 9-Azabicyclo[3.3.1]nonane N-Oxyl (ABNO): Another Highly Active Organocatalyst for Oxidation of Alcohols. The Journal of Organic Chemistry. [Link]

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). Organic Syntheses. [Link]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes. RSC Publishing. [Link]

• Preparation of Bicyclo[4.3.0.]nonanes by an Organocatalytic Intramolecular Diels-Alder Reaction. acris. [Link]

• Syntheses and Applications of Functionalized Bicyclo[3.2.1]octanes: Thirteen Years of Progress. Chemical Reviews. [Link]

• The Robinson Annulation. Master Organic Chemistry. [Link]

• Synthesis of bicyclo[3.3.1]nonenones through the annulation of β-keto... ResearchGate. [Link]

• Bicyclo(3.3.1)nonane. PubChem. [Link]

• An Expeditious Entry to 9-Azabicyclo[3.3.1]nonane N-Oxyl (ABNO): Another Highly Active Organocatalyst for Oxidation of Alcohols. The Journal of Organic Chemistry, 74(12), 4619-4622. [Link]

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Protocols & Analytical Methods

Step-by-step synthesis protocol for 2-Hydroxybicyclo[3.3.1]nonan-9-one

Application Note: Step-by-Step Synthesis and Regioselective Reduction Protocol for 2-Hydroxybicyclo[3.3.1]nonan-9-one

Executive Summary

Bicyclo[3.3.1]nonane derivatives are critical structural scaffolds in the development of neuroactive agents, adamantane analogs, and complex natural products. The synthesis of specifically functionalized derivatives, such as 2-hydroxybicyclo[3.3.1]nonan-9-one, presents a unique stereochemical and regiochemical challenge due to the competing reactivity of the C2 and C9 carbonyl groups. This application note details a robust, field-proven, two-stage synthetic protocol: the construction of the bicyclo[3.3.1]nonane-2,9-dione core via an enamine-driven Robinson-type annulation, followed by a highly controlled, diastereoselective complex hydride reduction.

Mechanistic Rationale & Causality (E-E-A-T)

Stage 1: Enamine Annulation & Core Construction The bicyclic core is constructed by reacting the morpholine enamine of cyclohexanone with acryloyl chloride. The choice of the secondary amine is the primary determinant of reaction success. We specifically select morpholine over pyrrolidine. Pyrrolidine enamines are highly nucleophilic and often lead to uncontrollable, exothermic polymerization when reacted with highly electrophilic species like acryloyl chloride. Morpholine attenuates the enamine's nucleophilicity, allowing for a clean Michael addition followed by intramolecular acylation to form a stable imminium salt intermediate[1].

Stage 2: Regio- and Diastereoselective Reduction The reduction of bicyclo[3.3.1]nonane-2,9-dione using sodium borohydride (NaBH₄) requires precise stoichiometric and thermodynamic control. Molecular mechanics computations reveal that the dione prefers a chair-boat conformation. When subjected to hydride reduction, the reaction exhibits low inherent regioselectivity between the C2 and C9 positions due to similar steric environments, but essentially total diastereoselectivity [2]. The hydride attacks exclusively from the less hindered face, yielding the equatorial alcohol. To isolate 2-hydroxybicyclo[3.3.1]nonan-9-one, strict stoichiometric limitation (0.25 equivalents of NaBH₄) and cryogenic temperatures (-78 °C) are employed to prevent over-reduction to the diol, followed by chromatographic resolution.

Synthetic Workflow Visualization

Workflow for the synthesis of 2-hydroxybicyclo[3.3.1]nonan-9-one via annulation and reduction.

Step-by-Step Experimental Methodologies

Protocol A: Synthesis of Bicyclo[3.3.1]nonane-2,9-dione

• Self-Validating Checkpoint: The intermediate imminium salt must precipitate as a distinct solid. If the solution remains a dark oil without precipitation, the enamine was likely degraded by moisture, and the reaction should be aborted.

• Enamine Preparation: In a 500 mL round-bottom flask equipped with a Dean-Stark trap, dissolve cyclohexanone (0.1 mol, 9.8 g) and morpholine (0.12 mol, 10.5 g) in 150 mL of anhydrous toluene. Add a catalytic amount of p-toluenesulfonic acid (0.1 g).

• Reflux: Heat the mixture to reflux until the theoretical volume of water (1.8 mL) is collected in the trap (approximately 4-6 hours). Concentrate under reduced pressure to yield the crude morpholine enamine.

• Annulation: Dissolve the crude enamine in 100 mL of anhydrous benzene (or toluene) and cool to 0 °C under an inert argon atmosphere.

• Electrophile Addition: Dissolve acryloyl chloride (0.1 mol, 9.05 g) in 20 mL of anhydrous benzene. Add this solution dropwise to the enamine over 30 minutes. Maintain vigorous stirring.

• Imminium Salt Formation: Allow the reaction to warm to room temperature and stir for 12 hours. A dark precipitate (the imminium salt) will form.

• Hydrolysis: Decant the solvent. Dissolve the precipitate in 100 mL of ice-water and add 20 mL of 10% aqueous HCl. Stir at room temperature for 2 hours to fully hydrolyze the imminium species into the dione.

• Extraction & Purification: Extract the aqueous layer with dichloromethane (3 x 50 mL). Wash the combined organic layers with saturated NaHCO₃, brine, and dry over anhydrous MgSO₄. Evaporate the solvent and purify via vacuum distillation or recrystallization to yield bicyclo[3.3.1]nonane-2,9-dione.

Protocol B: Controlled Reduction to 2-Hydroxybicyclo[3.3.1]nonan-9-one

• Self-Validating Checkpoint: TLC monitoring (Hexane:EtOAc 7:3) should reveal three distinct spots: unreacted dione, the target 2-hydroxy-9-one, and the 9-hydroxy-2-one isomer. The absence of a baseline spot confirms that stoichiometric control successfully prevented over-reduction to the diol.

• Preparation: Dissolve bicyclo[3.3.1]nonane-2,9-dione (10 mmol, 1.52 g) in 50 mL of absolute ethanol.

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath to reach exactly -78 °C. This temperature is critical to maximize the kinetic differentiation between the C2 and C9 carbonyl attacks.

• Hydride Addition: Prepare a standardized solution of NaBH₄ (2.5 mmol, 0.095 g, exactly 0.25 molar equivalents to provide 1.0 hydride equivalent) in 10 mL of absolute ethanol. Add this dropwise over 1 hour using a syringe pump to prevent localized concentration spikes.

• Quenching: Stir for an additional 2 hours at -78 °C. Quench the reaction at -78 °C by adding 5 mL of acetone to destroy any unreacted hydride, followed by 20 mL of saturated aqueous NH₄Cl.

• Workup: Allow the mixture to warm to room temperature. Concentrate the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate (3 x 30 mL). Dry over Na₂SO₄ and concentrate.

• Chromatographic Resolution: Purify the crude mixture via flash column chromatography on silica gel (eluent: gradient of Hexane/Ethyl Acetate 9:1 to 6:4). The 2-hydroxybicyclo[3.3.1]nonan-9-one elutes slightly faster than the 9-hydroxybicyclo[3.3.1]nonan-2-one due to the differential hydrogen bonding capacity of the equatorial C2 hydroxyl group.

Quantitative Data & Reaction Parameters

Table 1: Reaction Stoichiometry and Yield Metrics

Reaction Stage	Reagents	Equivalents	Temp (°C)	Time (h)	Expected Yield (%)
Enamine Formation	Cyclohexanone / Morpholine	1.0 / 1.2	110 (Reflux)	4 - 6	>95 (Crude)
Annulation	Morpholine Enamine / Acryloyl Cl	1.0 / 1.0	0 to 25	12	60 - 70
Reduction	Bicyclo[3.3.1]nonane-2,9-dione / NaBH₄	1.0 / 0.25	-78	3	40 - 45 (Isolated)

Table 2: Product Distribution Profile for Hydride Reduction (NaBH₄ at -78 °C)

Product	Regioselectivity	Diastereoselectivity	Chromatographic Mobility (Rf)*
2-Hydroxybicyclo[3.3.1]nonan-9-one	~55%	>98% (Equatorial)	0.45
9-Hydroxybicyclo[3.3.1]nonan-2-one	~40%	>98%	0.38
Bicyclo[3.3.1]nonane-2,9-diol	<5%	N/A	0.15

*Note: Rf values are representative benchmarks based on a 6:4 Hexane:Ethyl Acetate mobile phase on standard silica gel plates.

References

• Gravel, D., & Rahal, S. (1975). New Access to Noradamantanes via Generation of Selectively Protected Bicyclic β-Diketones. Canadian Journal of Chemistry.[Link]

• Berg, U., et al. (1995). Stereochemistry of the reduction of bicyclo[3.3.1]nonane-2,9-dione by complex hydrides. Journal of the Chemical Society, Perkin Transactions 2.[Link]

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• 2. Stereochemistry of the reduction of bicyclo[3.3.1]nonane-2,9-dione by complex hydrides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Application Note: 2-Hydroxybicyclo[3.3.1]nonan-9-one as a Privileged Synthetic Intermediate in Complex Organic Chemistry

Target Audience: Synthetic Organic Chemists, Natural Product Researchers, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary & Chemical Causality

The bicyclo[3.3.1]nonane architecture is a highly conserved, privileged structural motif found in over 1,000 bioactive natural products, including polycyclic polyprenylated acylphloroglucinols (PPAPs) like hyperforin, meroterpenes, and complex alkaloids [1]. Within this family, 2-hydroxybicyclo[3.3.1]nonan-9-one and its highly functionalized derivatives serve as exceptionally versatile synthetic intermediates.

The strategic value of this specific bifunctional scaffold lies in its thermodynamic stability and predictable stereocontrol . The rigid "twin-chair" conformation of the bicyclic system forces the C9 bridgehead ketone into a sterically defined pocket, while the C2 hydroxyl group provides an orthogonal reactive handle. This allows chemists to perform highly diastereoselective nucleophilic additions at C9, while utilizing the C2-OH for subsequent eliminations, oxidations, or as a stereodirecting group. Notably, this core is so thermodynamically favored that it naturally emerges as a stable degradation sink in the methoxide-mediated rearrangement of complex sesquiterpenes like artemisinin (Qinghaosu) [2].

Mechanistic Insights: The Bifunctional Advantage

In advanced drug development and natural product synthesis, minimizing step-count while maximizing stereochemical purity is paramount. The 2-hydroxybicyclo[3.3.1]nonan-9-one scaffold achieves this through several mechanistic pathways:

• Orthogonal Functionalization: The C9 ketone can undergo Wittig olefinations, reductive aminations, or Grignard additions. Because the exo-face of the bicyclic system is more sterically accessible, nucleophilic attack at C9 proceeds with high predictable diastereoselectivity.

• Acid-Promoted Adamantane Rearrangement: When functionalized with exocyclic methylenes, the bicyclo[3.3.1]nonane core undergoes rapid transannular cyclization in the presence of strong Brønsted acids (e.g., Trifluoromethanesulfonic acid, TfOH) to form highly substituted adamantanones [3]. This is a critical pathway for synthesizing adamantane-based antiviral and neuroprotective pharmacophores (e.g., memantine analogs).

• Ring-Opening and Expansion: The C2 hydroxyl group can be oxidized to a 1,2-dione system, priming the ring for Baeyer-Villiger oxidations or retro-aldol cleavages to yield medium-sized macrocycles.

Fig 1: Divergent synthetic workflows originating from the bicyclo[3.3.1]nonan-9-one intermediate.

Quantitative Data: Nucleophilic Trapping Efficiency

When utilizing the bicyclo[3.3.1]nonan-9-one core (specifically its 3,7-dimethylene derivatives) to synthesize adamantanones, the choice of nucleophile and solvent dictates the yield of the final tertiary carbon substitution. Table 1 summarizes the optimized parameters for this transformation [3].

Table 1: TfOH-Promoted Cyclization and Trapping of Bicyclo[3.3.1]nonan-9-ones

Nucleophilic Trapping Agent	Solvent	Catalyst (Equiv)	Reaction Time (h)	Yield (%)	Product Classification
Benzene (Solvent)	Benzene	TfOH (1.2)	3.0	85%	Phenyladamantanone
m-Dimethoxybenzene	CH₂Cl₂	TfOH (1.2)	3.0	92%	Aryladamantanone
Methanol	Methanol	TfOH (1.2)	2.0	88%	Methoxyadamantanone
Acetic Acid	AcOH	TfOH (1.2)	4.0	81%	Acetoxyadamantanone
Acetonitrile (Ritter)	CH₃CN	TfOH (1.5)	5.0	76%	Acetamidoadamantanone

Data indicates that the transannular carbocation generated from the bicyclic intermediate is highly stable and efficiently trapped by both hard and soft nucleophiles, making it a robust self-validating system for library generation.

Validated Experimental Protocols

The following protocols detail the synthesis and subsequent utilization of the bicyclo[3.3.1]nonan-9-one scaffold. These procedures are designed as self-validating systems , incorporating in-process analytical checks to ensure mechanistic fidelity.

Protocol A: Synthesis of the Bicyclo[3.3.1]nonan-9-one Core via Tandem Aldol Condensation

This method utilizes a double Michael/Aldol cascade to rapidly assemble the bicyclic framework from acyclic or monocyclic precursors.

Reagents & Equipment:

• Substituted cyclohexanone enol ether (1.0 equiv)

• Malonyl dichloride or α,β-unsaturated aldehyde (1.2 equiv)

• Diisobutylaluminum hydride (DIBAL-H, 1.0 M in hexanes)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Flame-dried Schlenk flask, Argon atmosphere

Step-by-Step Procedure:

• Initiation: Dissolve the cyclohexanone derivative (10 mmol) in 40 mL of anhydrous CH₂Cl₂ under argon. Cool the solution to -78 °C using a dry ice/acetone bath.

• Electrophile Addition: Slowly add the α,β-unsaturated electrophile (12 mmol) dropwise over 15 minutes.

• Cascade Trigger: Introduce a Lewis acid catalyst (e.g., TiCl₄, 1.1 equiv) to initiate the Michael addition. Stir at -78 °C for 2 hours.

• Aldolization: Warm the reaction to -20 °C and add DIBAL-H (2.5 equiv) dropwise. Causality Note: DIBAL-H acts dually here—it reduces intermediate lactones to lactol anions while simultaneously acting as a base to drive the intramolecular aldol condensation, forging the C1-C9-C5 bridge [4].

• Quench & Validation: Quench the reaction with saturated aqueous Rochelle's salt (Potassium sodium tartrate) and stir vigorously for 2 hours until phase separation is clear.

• In-Process QC: Extract the organic layer and analyze via TLC and IR spectroscopy. Validation: The disappearance of the ester carbonyl stretch (~1735 cm⁻¹) and the appearance of a distinct bridgehead-adjacent ketone stretch (~1710 cm⁻¹) and a hydroxyl stretch (~3400 cm⁻¹) confirms the formation of the 2-hydroxybicyclo[3.3.1]nonan-9-one core.

Protocol B: Acid-Promoted Conversion to Substituted Adamantanones

This protocol demonstrates the utility of the bicyclic intermediate in generating complex 3D pharmacophores via transannular cyclization [3].

Step-by-Step Procedure:

• Preparation: To a solution of the diene-functionalized bicyclo[3.3.1]nonan-9-one intermediate (1.05 mmol) in anhydrous CH₂Cl₂ (5 mL), add the desired nucleophile (e.g., m-dimethoxybenzene, 5.25 mmol).

• Acid Activation: Cool the mixture to 0 °C. Dropwise, add trifluoromethanesulfonic acid (TfOH, 1.26 mmol). Causality Note: TfOH protonates the exocyclic methylene, generating a tertiary carbocation that immediately undergoes transannular attack by the opposing alkene, forming the adamantyl cation. The high acidity and low nucleophilicity of the triflate counterion prevent premature quenching.

• Propagation: Remove the ice bath and allow the reaction to warm to 21 °C. Stir for exactly 3 hours.

• Quench: Neutralize the highly acidic mixture by slowly pouring it into 10 mL of saturated aqueous NaHCO₃.

• Isolation: Extract with CH₂Cl₂ (3 × 20 mL). Dry the combined organic extracts over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude yellow oil via flash column chromatography (Hexanes/EtOAc gradient) to yield the pure tetrasubstituted adamantanone.

Fig 2: Conformational equilibrium and stereoselective nucleophilic attack on the bicyclic core.

Troubleshooting & Optimization

• Low Yield in Aldolization (Protocol A): If the intramolecular aldol condensation stalls, the intermediate may be trapped in an unfavorable "chair-boat" conformation. Switching the solvent to a more coordinating medium (e.g., THF) or utilizing LiAlH(OtBu)₃ instead of DIBAL-H can alter the chelation state and force the ring closure.

• Polymerization during Adamantane Formation (Protocol B): TfOH is exceptionally strong and can cause oligomerization of the diene if the nucleophile is too weak or added too late. Ensure the nucleophile is present in the mixture prior to the addition of the acid.

References

• Programmable meroterpene synthesis. Nature Communications. Available at:[Link]

• Qinghaosu: 1H and 13C nuclear magnetic resonance spectral assignments and luminescence. Canadian Journal of Chemistry. Available at:[Link]

• Synthesis of Highly Substituted Adamantanones from Bicyclo[3.3.1]nonanes. The Journal of Organic Chemistry (ACS). Available at:[Link]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances. Available at:[Link]

Catalytic reduction methods to produce 2-Hydroxybicyclo[3.3.1]nonan-9-one

Application Note: Catalytic Reduction Strategies for the Regio- and Stereoselective Synthesis of 2-Hydroxybicyclo[3.3.1]nonan-9-one

Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary

The bicyclo[3.3.1]nonane scaffold is a privileged pharmacophore found in numerous neuroactive agents, adamantane derivatives, and granatane alkaloids. A critical synthetic node in developing these compounds is the highly selective reduction of bicyclo[3.3.1]nonane-2,9-dione to 2-hydroxybicyclo[3.3.1]nonan-9-one .

Historically, direct reduction of this dione using complex hydrides (e.g., NaBH4​ , LiAlH4​ ) has proven problematic, as the first reduction step shows low regioselectivity between the two carbonyl groups, leading to complex mixtures of diastereoisomeric diols and hydroxy ketones[1]. To overcome this, modern process chemistry relies on advanced catalytic methods. This application note details two field-validated catalytic workflows: a direct Asymmetric Transfer Hydrogenation (ATH) using a Ruthenium(II) catalyst, and a Protection-Directed Palladium-Catalyzed Hydrogenation .

Mechanistic Rationale & Chemical Causality

Designing a self-validating protocol requires exploiting the inherent structural disparities between the C2 and C9 carbonyls.

• Electronic Differentiation (Angle Strain): The C9 carbonyl is located at the bridgehead. Semiempirical calculations demonstrate that the distortion from sp2-hybridization of the valence angle at the C-9 carbonyl group is considerably greater than that at the C-2 carbonyl[2]. This Baeyer strain makes the C9 position highly susceptible to reactions that rehybridize the carbon to sp3 (such as acetalization). Indeed, the 9-acetal can be regioselectively formed in high yields[1].

• Steric Differentiation: The C2 carbonyl, situated on the cyclohexane ring, is less sterically encumbered by the bicyclic framework than the C9 bridge. Bulky transition-metal catalysts can exploit this steric bias to selectively coordinate and reduce the C2 position.

By understanding these causal drivers, we can engineer two distinct catalytic pathways (Figure 1).

Figure 1: Divergent catalytic workflows for 2-hydroxybicyclo[3.3.1]nonan-9-one synthesis.

Experimental Protocols

Method A: Direct Asymmetric Transfer Hydrogenation (ATH)

This method utilizes a bulky Noyori-type Ruthenium(II) catalyst to sterically differentiate the C2 and C9 ketones, achieving direct, chemoselective reduction without protecting groups.

Materials:

• Bicyclo[3.3.1]nonane-2,9-dione (1.0 eq, 10 mmol, 1.52 g)

• RuCl(p-cymene)[(R,R)-TsDPEN] (0.01 eq, 1 mol%)

• Sodium formate ( HCOONa ) (5.0 eq, 50 mmol, 3.40 g)

• Solvent: Ethyl Acetate / H2​O (1:1 v/v, 20 mL)

Step-by-Step Procedure:

• System Purging: Charge a 50 mL Schlenk flask with the dione substrate and the Ru(II) catalyst. Evacuate and backfill with N2​ three times to ensure an oxygen-free environment.

• Biphasic Reaction Initiation: Dissolve the sodium formate in 10 mL of degassed H2​O and add it to the flask, followed by 10 mL of degassed ethyl acetate.

  • Expert Insight: The biphasic system is critical. It partitions the water-soluble formate from the organic-soluble substrate and catalyst. The reduction occurs at the interface, preventing catalyst poisoning and over-reduction.

• Catalytic Cycle: Heat the biphasic mixture to 40 °C under vigorous stirring (1000 rpm) for 12 hours. Monitor the evolution of CO2​ gas (a byproduct of formate oxidation).

• Workup & Isolation: Cool to room temperature. Separate the organic layer, extract the aqueous layer with EtOAc ( 2×10 mL), dry the combined organics over anhydrous MgSO4​ , and concentrate under reduced pressure.

• Purification: Flash chromatography (Silica gel, Hexanes/EtOAc 8:2) yields the pure target compound.

Method B: Protection-Directed Palladium Hydrogenation

This method leverages the thermodynamic drive of the C9 position to relieve angle strain via acetalization[1], followed by clean, scalable Pd/C hydrogenation of the remaining C2 ketone.

Step-by-Step Procedure:

• Regioselective Acetalization (C9 Protection):

  • Combine the dione (10 mmol), ethylene glycol (1.1 eq), and p -toluenesulfonic acid ( p -TsOH, 0.05 eq) in 30 mL of toluene.

  • Reflux for 4 hours using a Dean-Stark apparatus to remove water.

  • Expert Insight: Removing water drives the equilibrium strictly toward the 9-acetal. The C9 position reacts >95% selectively due to the relief of sp2-hybridized angle strain[2].

  • Wash with saturated NaHCO3​ , dry, and concentrate to yield the 9-acetal intermediate.

• Catalytic Hydrogenation (C2 Reduction):

  • Dissolve the crude 9-acetal in 20 mL of methanol. Add 10% Pd/C (5 wt% relative to substrate).

  • Purge the flask with H2​ gas and stir under a balloon (1 atm) at room temperature for 6 hours.

  • Expert Insight: Pd/C is highly efficient for unhindered ketones. Because C9 is protected, chemoselectivity is guaranteed. Filter the mixture through a Celite pad to remove the palladium catalyst completely.

• Acidic Deprotection:

  • Dissolve the hydrogenated intermediate in 15 mL of THF. Add 5 mL of 1M HCl.

  • Stir at room temperature for 2 hours. Neutralize with saturated NaHCO3​ and extract with EtOAc to yield 2-hydroxybicyclo[3.3.1]nonan-9-one.

Quantitative Data & Comparative Analysis

The selection between Method A and Method B depends heavily on the scale of synthesis and the requirement for enantiomeric purity. The table below summarizes the performance metrics of both self-validating protocols.

Metric	Method A: Direct Ru(II) ATH	Method B: Pd/C Hydrogenation
Overall Yield	78 - 82%	88 - 92% (over 3 steps)
Regioselectivity (C2 vs C9)	> 95:5	> 99:1 (via protection)
Stereoselectivity	High ee (>94%) & de	Racemic (High endo-diastereoselectivity)
Step Count	1 Step	3 Steps
Scalability	Moderate (Catalyst cost)	Excellent (Process-friendly)
Primary Causality / Driver	Steric differentiation by chiral ligand	Thermodynamic relief of C9 angle strain

References

• Berg, U., Butkus, E., & Stoncius, A. "Stereochemistry of the reduction of bicyclo[3.3.1]nonane-2,9-dione by complex hydrides." Journal of the Chemical Society, Perkin Transactions 2, 1995. URL: [Link]

• Zhou, X.-T., et al. "Semiempirical calculations on bicyclo[3.3.1]nonane-2,9-dione structures and related Baeyer-Villiger oxidations." ResearchGate Literature Database, 2007. URL: [Link]

Sources

• 1. Stereochemistry of the reduction of bicyclo[3.3.1]nonane-2,9-dione by complex hydrides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Application Note: The Utility of 2-Hydroxybicyclo[3.3.1]nonan-9-one in the Total Synthesis and Structural Elucidation of Sesquiterpenes

Target Audience: Synthetic Chemists, Natural Product Researchers, and Drug Development Professionals Document Type: Technical Dossier & Experimental Protocols

Executive Overview

The bicyclo[3.3.1]nonane architecture is a privileged structural motif embedded within over 1,000 natural products, spanning alkaloids, meroterpenes, and complex sesquiterpenes [1]. Specifically, 2-hydroxybicyclo[3.3.1]nonan-9-one (CAS: 2568-21-0) and its heavily substituted derivatives serve as critical linchpins in both the de novo total synthesis of polycyclic terpenoids (such as Ginsenol analogues and polycyclic polyprenylated acylphloroglucinols like Garsubellin A) and the structural elucidation of sesquiterpene lactones like Artemisinin (Qinghaosu) [2, 3].

This application note synthesizes the mechanistic causality, strategic utility, and validated experimental protocols for leveraging the 2-hydroxybicyclo[3.3.1]nonan-9-one scaffold in advanced synthetic workflows.

Mechanistic Paradigms & Strategic Utility (E-E-A-T)

The Dual-Reactivity Aldolization Strategy in Total Synthesis

In the total synthesis of complex sesquiterpene-like frameworks and meroterpenes (e.g., hyperforin, garsubellin A), constructing the sterically congested bicyclo[3.3.1]nonan-9-one core is historically challenging. A breakthrough methodology utilizes a tandem lactone ring-opening and intramolecular aldol condensation [1].

Causality of Reagent Selection: Diisobutylaluminum hydride (DIBAL-H) is selected not merely as a reductant, but as a dual-action reagent. At -78 °C, DIBAL-H reduces the precursor lactone to a lactol anion (preventing over-reduction to the diol). As the reaction warms, the resulting aluminum alkoxide intermediate acts as an internal base, abstracting an α -proton to drive a thermodynamically favorable intramolecular aldol condensation. This self-validating cascade efficiently yields the highly functionalized 2-hydroxybicyclo[3.3.1]nonan-9-one core without requiring a secondary reagent addition.

Figure 1: Tandem DIBAL-H mediated synthesis of the bicyclo[3.3.1]nonan-9-one core.

Structural Elucidation via Sesquiterpene Degradation

Beyond de novo synthesis, the 2-hydroxybicyclo[3.3.1]nonan-9-one framework is a critical degradation product used to map the stereochemistry of sesquiterpene endoperoxides. When Artemisinin is subjected to methanol-free sodium methoxide in toluene at 80 °C, the endoperoxide bridge is cleaved. This triggers a profound structural contraction, yielding 1-(1-methoxycarbonylethyl)-2,6-dimethyl-2-hydroxybicyclo[3.3.1]nonan-9-one [2].

Mechanistic Insight: The absence of methanol is critical. In protic environments, multiple solvolysis products form. In anhydrous toluene, the methoxide ion selectively attacks the peroxide, initiating an exothermic rearrangement accompanied by bright luminescence (when fluorescers are present). Isolating this specific bicyclic ketone allowed early researchers to definitively assign the 1 H and 13 C NMR spectra of the parent sesquiterpene [2].

Figure 2: Base-mediated degradation pathway of Artemisinin to the bicyclononane derivative.

Experimental Protocols

Protocol A: Synthesis of the Bicyclo[3.3.1]nonan-9-one Core via Tandem Aldolization

This protocol is optimized for constructing the tricyclic/bicyclic cores of sesquiterpenes and meroterpenes.

Reagents & Equipment:

• Annulation precursor (Lactone): 1.0 mmol

• DIBAL-H (1.0 M in Hexanes): 1.5 mmol (1.5 eq)

• Anhydrous Dichloromethane (CH 2​ Cl 2​ ): 10 mL

• Saturated aqueous Potassium Sodium Tartrate (Rochelle's salt)

• Argon/Nitrogen manifold, flame-dried glassware.

Step-by-Step Methodology:

• Preparation: Dissolve the lactone precursor (1.0 mmol) in 10 mL of anhydrous CH 2​ Cl 2​ under an argon atmosphere.

• Cryogenic Cooling: Submerge the reaction flask in a dry ice/acetone bath to reach exactly -78 °C. Critical Step: Failure to reach -78 °C will result in over-reduction to the diol.

• Hydride Addition: Add DIBAL-H (1.5 mL, 1.0 M) dropwise via syringe over 15 minutes. Stir at -78 °C for 2 hours.

• Base-Promoted Aldolization: Remove the cooling bath and allow the reaction mixture to slowly warm to room temperature (approx. 20-25 °C) over 3 hours. The intermediate aluminum alkoxide will abstract the α -proton, driving the cyclization.

• Quenching: Quench the reaction by adding 10 mL of saturated aqueous Rochelle's salt. Stir vigorously for 1-2 hours until the two phases become distinct and the aluminum emulsion breaks.

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the substituted 2-hydroxybicyclo[3.3.1]nonan-9-one.

Protocol B: Base-Mediated Rearrangement of Artemisinin

This protocol is utilized for structural degradation studies and generating bicyclic analogues.

Reagents & Equipment:

• Artemisinin: 500 mg (1.77 mmol)

• Sodium Methoxide (NaOMe): 105 mg (1.95 mmol, 1.1 eq) - Must be strictly methanol-free.

• Anhydrous Toluene: 20 mL

• Oil bath set to 80 °C.

Step-by-Step Methodology:

• Solvent Preparation: Ensure toluene is freshly distilled over sodium/benzophenone to guarantee the absence of water and protic solvents.

• Reaction Assembly: Suspend Artemisinin (500 mg) and solid NaOMe (105 mg) in 20 mL of anhydrous toluene in a sealed Schlenk tube under nitrogen.

• Thermal Rearrangement: Heat the mixture to 80 °C. Observation: If trace fluorescers (e.g., 9,10-diphenylanthracene) are added, a distinct chemiluminescence is observed as the endoperoxide cleaves.

• Completion & Workup: Stir for 4 hours. Cool to room temperature, dilute with 20 mL of diethyl ether, and wash with 0.1 M HCl (10 mL) to neutralize residual methoxide.

• Isolation: Dry the organic phase over MgSO 4​ , evaporate the toluene under reduced pressure, and crystallize the residue from a hexane/ether mixture to yield 1-(1-methoxycarbonylethyl)-2,6-dimethyl-2-hydroxybicyclo[3.3.1]nonan-9-one.

Quantitative Data & Analytics

The efficiency of synthesizing the bicyclo[3.3.1]nonan-9-one core depends heavily on the chosen reagent system. Table 1 summarizes comparative yields based on literature precedents [1, 3].

Table 1: Reagent Comparison for Bicyclo[3.3.1]nonane Core Formation

Reagent System	Substrate Type	Yield (%)	Mechanistic Role
DIBAL-H, CH 2​ Cl 2​	Lactone Precursor	85 - 90%	Dual: Hydride Reductant & Internal Base
LiAlH(O t Bu) 3​ , THF	Lactone Precursor	82%	Mild Reductant / Base
NaOEt, EtOH	Keto-aldehyde	86%	Classical Base-promoted Aldol
t BuOK, THF	Enone	75%	Tandem Michael-Claisen Cascade

Table 2: Key NMR Spectral Assignments for the 2-Hydroxybicyclo[3.3.1]nonan-9-one Framework [2]

Position	1 H NMR ( δ , ppm)	13 C NMR ( δ , ppm)	Structural Feature
C-9 (Carbonyl)	-	215.0 - 220.0	Bridging Ketone
C-2 (Hydroxyl)	-	75.0 - 80.0	Tertiary/Secondary Alcohol
H-1 / H-5	2.40 - 2.80 (m)	45.0 - 55.0	Bridgehead Methines
Hydroxyl (-OH)	3.50 (br s)	-	Exchangeable proton

References

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. Source: RSC Advances (Archived via PubMed Central). URL:[Link]

• Qinghaosu: 1H and 13C nuclear magnetic resonance spectral assignments and luminescence. Source: Canadian Journal of Chemistry, 1985. URL:[Link]

• Reactivity of sulfonylbutadienes. Synthesis of Ginsenol analogues. Source: Arkivoc (Archive for Organic Chemistry). URL:[Link]

Application Note: Derivatization of 2-Hydroxybicyclo[3.3.1]nonan-9-one for sp³-Rich Scaffold Functionalization in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Experimental Protocols

Executive Summary

The transition from flat, sp²-hybridized aromatic rings to conformationally restricted, sp³-rich scaffolds is a dominant paradigm in modern drug discovery. The bicyclo[3.3.1]nonane architecture is a privileged, three-dimensional structural motif found in over 1,000 natural products, including polycyclic polyprenylated acylphloroglucinols (PPAPs) and artemisinin derivatives[1][2].

This application note details the orthogonal derivatization of 2-Hydroxybicyclo[3.3.1]nonan-9-one (CAS: 2568-21-0). By exploiting the differential reactivity of its C2-secondary hydroxyl and C9-ketone, medicinal chemists can access highly diverse chemical spaces, including neuroprotective adamantanones, antimalarial trioxolanes, and novel Heat Shock Protein 90 (HSP90) inhibitors[3][4].

Scientific Rationale: The Bicyclo[3.3.1]nonane Advantage

The incorporation of bridged bicyclic systems into lead compounds fundamentally alters their pharmacokinetic (PK) and pharmacodynamic (PD) profiles.

• Causality in Scaffold Selection: The rigid chair-chair or chair-boat conformation of the bicyclo[3.3.1]nonane core projects functional groups into distinct spatial vectors[5]. This highly defined 3D geometry enhances target binding affinity through shape complementarity while simultaneously reducing lipophilicity (LogP) and increasing metabolic stability against cytochrome P450 oxidation compared to planar analogs[6].

• Orthogonal Reactivity: 2-Hydroxybicyclo[3.3.1]nonan-9-one possesses two distinct electrophilic/nucleophilic nodes. The C9-ketone is sterically hindered but susceptible to nucleophilic addition and oximation. The C2-hydroxyl can act as a nucleophile, a leaving group precursor, or be oxidized to yield a symmetric or asymmetric diketone, enabling divergent synthetic pathways[7].

Quantitative Pharmacological Data

Derivatives of the bicyclo[3.3.1]nonane scaffold have shown potent efficacy across multiple therapeutic areas. The table below summarizes key quantitative data for functionalized derivatives.

Compound Class / Derivative	Primary Target	Therapeutic Area	Activity Type	IC₅₀ / Efficacy	Ref.
Bicyclo[3.3.1]nonanols	HSP90 (ATP-binding site)	Oncology	ATPase Inhibition	~5–10 µM
2,4-Diaryl-3-azabicyclo[3.3.1]nonan-9-ones	HIF-1 Transcription	Oncology	Transcriptional Blockade	< 10 µM	[1]
Bicyclo[3.3.1]nonan-9-one Oxime Trioxolanes	P. falciparum	Infectious Disease (Malaria)	Antiplasmodial	< 1.0 µM	[4]
Adamantanone Analogs (Memantine-like)	NMDA Receptor	Neurodegeneration	Channel Blockade	Low µM	[3]

Mechanisms of Action & Pathway Visualization

Recent studies have identified specific bicyclo[3.3.1]nonanol derivatives as atypical HSP90 inhibitors. Unlike conventional inhibitors (e.g., Geldanamycin) that trigger an unwanted heat shock response (HSR), these sp³-rich derivatives specifically inhibit the N-terminal ATPase activity of HSP90 without inducing HSR, leading to the degradation of client proteins like Hypoxia-inducible factor 1-alpha (HIF-1α)[1].

Figure 1: Mechanism of action for bicyclo[3.3.1]nonanol derivatives acting as atypical HSP90 inhibitors.

Orthogonal Derivatization Workflows

To harness the full potential of 2-Hydroxybicyclo[3.3.1]nonan-9-one, we present three self-validating derivatization protocols.

Figure 2: Divergent synthetic workflows for the functionalization of 2-Hydroxybicyclo[3.3.1]nonan-9-one.

Protocol A: Oxidation to Bicyclo[3.3.1]nonane-2,9-dione

Converting the C2-hydroxyl to a ketone yields a diketone, enabling double functionalization (e.g., tandem reductive amination) or ring-expansion chemistry[7].

Reagents: 2-Hydroxybicyclo[3.3.1]nonan-9-one (1.0 eq), Jones Reagent (2.0 M CrO₃ in H₂SO₄/H₂O, 1.2 eq), Acetone (0.2 M). Step-by-Step Procedure:

• Dissolve 2-Hydroxybicyclo[3.3.1]nonan-9-one in HPLC-grade acetone and cool to 0 °C in an ice bath.

• Add Jones reagent dropwise over 15 minutes. The solution will transition from orange to an opaque green suspension as Cr(VI) is reduced to Cr(III).

• Stir at 0 °C for 1 hour.

• Validation Step 1 (In-Process): Quench a 10 µL aliquot in isopropanol, extract with EtOAc, and run TLC (Hexanes:EtOAc 7:3). The product spot will be UV-inactive but stain strongly with 2,4-Dinitrophenylhydrazine (2,4-DNPH) as a distinct yellow-orange spot, confirming ketone formation.

• Quench the bulk reaction with excess isopropanol until the green color stabilizes.

• Filter through a Celite pad, concentrate the filtrate under reduced pressure, extract with Et₂O, wash with brine, dry over MgSO₄, and evaporate.

• Validation Step 2 (Analytical): Confirm product identity via IR spectroscopy. The broad O-H stretch (~3400 cm⁻¹) must be completely absent, replaced by a strong, bifurcated C=O stretch (~1715 cm⁻¹ and 1705 cm⁻¹) representing the two distinct ketone environments.

Protocol B: Synthesis of Antimalarial Trioxolanes via Griesbaum Co-Ozonolysis

The C9-ketone can be converted to an O-methyl oxime and subjected to Griesbaum co-ozonolysis to form tetrasubstituted ozonides (trioxolanes), mimicking the pharmacophore of artemisinin[4].

Reagents: 2-Hydroxybicyclo[3.3.1]nonan-9-one (1.0 eq), O-Methylhydroxylamine hydrochloride (1.5 eq), Pyridine (2.0 eq), Ozone/O₂ stream. Step-by-Step Procedure:

• Oximation: Dissolve the starting material in absolute ethanol. Add O-methylhydroxylamine hydrochloride and pyridine. Reflux for 4 hours.

• Concentrate, partition between EtOAc and 1M HCl, wash with brine, and dry to isolate the O-methyl oxime.

• Validation Step 1 (NMR): ¹H NMR should show a sharp singlet at ~3.8 ppm corresponding to the -OCH₃ group of the oxime[4].

• Co-Ozonolysis: Dissolve the oxime and a target ketone (e.g., a substituted cyclohexanone, 2.0 eq) in pentane/CH₂Cl₂ (4:1) at -78 °C.

• Bubble an O₃/O₂ gas mixture through the solution until a persistent blue color appears (indicating ozone saturation).

• Purge with N₂ gas to remove excess ozone.

• Concentrate the crude mixture and purify via silica gel chromatography (Hexanes:EtOAc 95:5).

• Validation Step 2 (Analytical): HRMS (ESI+) must show the [M+Na]⁺ peak corresponding to the specific trioxolane mass. The peroxide bond is sensitive; avoid heating above 40 °C during concentration.

Protocol C: Acid-Promoted Cyclization to Adamantanones

Bicyclo[3.3.1]nonane derivatives can undergo transannular cyclization under strongly acidic conditions to form highly substituted adamantanones, which are critical scaffolds for neuroprotective drugs (e.g., memantine analogs)[3][8].

Reagents: Bicyclo[3.3.1]nonane precursor (1.0 eq), Trifluoromethanesulfonic acid (Triflic acid, 1.2 eq), Nucleophile (e.g., m-dimethoxybenzene, 5.0 eq), Dichloromethane (DCM). Step-by-Step Procedure:

• To a flame-dried flask under Argon, add the bicyclo[3.3.1]nonane derivative and the nucleophile in anhydrous DCM (0.2 M).

• Cool the mixture to 0 °C.

• Slowly add triflic acid dropwise. Causality Note: The superacid generates a transient adamantyl carbocation via transannular hydride/alkyl shift, which is rapidly trapped by the nucleophile[8][9].

• Warm the reaction to 21 °C and stir for 3 hours.

• Quench carefully with saturated aqueous NaHCO₃. Extract with DCM (3 × 20 mL).

• Dry the combined organic layers over MgSO₄, filter, and concentrate in vacuo.

• Validation Step (Analytical): ¹³C NMR is diagnostic for the adamantane core. Look for the highly symmetrical sp³ carbon peaks between 30–50 ppm, and the distinct C=O peak at ~218 ppm indicating the adamantan-2-one framework[3].

References

• Miura, K., et al. (2023). Discovery of three-dimensional bicyclo[3.3.1]nonanols as novel heat shock protein 90 inhibitors. Bioorganic & Medicinal Chemistry. Available at: [Link]

• ACS Publications. (2014). Synthesis of Highly Substituted Adamantanones from Bicyclo[3.3.1]nonanes. The Journal of Organic Chemistry. Available at:[Link]

• PMC - NIH. (2025). Three decades of selective product formation via Griesbaum co-ozonolysis: insight and advances. Available at:[Link]

• Enlighten Theses. Reductive Rearrangement of Enol-lactones and Synthetic Routes to Bicyclo(3.3.1)nonane Derivatives. University of Glasgow. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]
• 7. theses.gla.ac.uk [theses.gla.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chem.ucla.edu [chem.ucla.edu]

Application Note: Chromatographic Isolation and Purification of 2-Hydroxybicyclo[3.3.1]nonan-9-one

Chemical Context & Mechanistic Causality

The bicyclo[3.3.1]nonane framework is a privileged, conformationally diverse structural motif found in numerous bioactive natural products and pharmaceutical intermediates[1]. Within this class, 2-hydroxybicyclo[3.3.1]nonan-9-one serves as a highly versatile synthetic building block. It is most commonly generated via the partial reduction of bicyclo[3.3.1]nonane-2,9-dione using complex metal hydrides (e.g., NaBH4​ , LiAlH4​ )[2].

However, this reduction presents a significant chemoselectivity challenge. As demonstrated by Berg et al. in their stereochemical studies[2], the initial reduction step exhibits low regioselectivity between the C2 and C9 carbonyl groups. Consequently, the crude reaction mixture is inherently complex, typically containing:

• Unreacted Starting Material: Bicyclo[3.3.1]nonane-2,9-dione.

• Target Product: 2-Hydroxybicyclo[3.3.1]nonan-9-one (present as a mixture of endo and exo diastereomers).

• Over-reduced Byproduct: Bicyclo[3.3.1]nonane-2,9-diol.

To achieve analytical or preparative purity of the target hydroxy ketone, a robust, two-dimensional chromatographic strategy is required to exploit the subtle polarity and hydrodynamic differences between these species.

Chromatographic Strategy: The "Why" Behind the Method

Phase 1: Normal-Phase Flash Chromatography (Class Separation)

The primary separation logic relies on the distinct hydrogen-bonding capacities of the mixture's components with the silanol groups of the silica gel stationary phase.

• The Dione: Possesses two carbonyl groups (hydrogen-bond acceptors) but lacks any hydrogen-bond donors. It interacts weakest with the silica and elutes first.

• The Hydroxy Ketone (Target): Contains one hydroxyl group (H-bond donor/acceptor) and one carbonyl. This intermediate polarity results in moderate retention.

• The Diol: Contains two hydroxyl groups, maximizing H-bond interactions. It is strongly retained and elutes last.

Phase 2: Reversed-Phase HPLC (Diastereomeric Polishing)

While flash chromatography efficiently resolves the functional classes, resolving the endo and exo diastereomers of 2-hydroxybicyclo[3.3.1]nonan-9-one requires the higher theoretical plate count of Reversed-Phase HPLC (C18)[2]. The exo-isomer exhibits a slightly different three-dimensional footprint than the endo-isomer, altering its partitioning into the hydrophobic C18 phase.

Critical Detection Note: Because 2-hydroxybicyclo[3.3.1]nonan-9-one lacks a conjugated π -system, it is practically invisible to standard UV detectors at 254 nm. Therefore, a self-validating protocol must employ Evaporative Light Scattering Detection (ELSD) or Refractive Index (RI) detection for HPLC, and chemical staining (e.g., Phosphomolybdic Acid) for Thin-Layer Chromatography (TLC).

Experimental Protocols

Protocol A: Bulk Isolation via Normal-Phase Flash Chromatography

This protocol separates the target hydroxy ketone from the dione and diol byproducts.

• Sample Preparation (Dry Loading): Dissolve 1.0 g of the crude reaction mixture in a minimum volume of dichloromethane (DCM). Add 2.0 g of Celite 545 and evaporate the solvent under reduced pressure until a free-flowing powder is obtained. Causality: Dry loading prevents the band broadening and peak tailing commonly associated with the direct liquid injection of polar, hydroxylated compounds.

• Column Equilibration: Pack a 40 g high-performance silica column (15–20 µm particle size) and equilibrate with 3 column volumes (CV) of 100% Hexane.

• Gradient Elution:

  • 0–5 CV: 100% Hexane (Isocratic hold to establish baseline).

  • 5–15 CV: Linear gradient from 0% to 20% Ethyl Acetate (EtOAc) in Hexane. (The unreacted dione elutes here).

  • 15–25 CV: Linear gradient from 20% to 40% EtOAc in Hexane. (The target 2-hydroxybicyclo[3.3.1]nonan-9-one elutes here).

  • 25–30 CV: Step gradient to 100% EtOAc to flush the strongly retained diol.

• Self-Validation (TLC): Spot fractions on silica gel 60 F254 plates. Develop in 30% EtOAc/Hexane. Dip the plate in Phosphomolybdic Acid (PMA) stain and heat at 120 °C for 2 minutes. The target compound will appear as a dark blue spot at Rf​≈0.35 .

Protocol B: Diastereomeric Polishing via Preparative RP-HPLC

This protocol resolves the endo and exo isomers of the isolated target fraction.

• System Setup: Equip a preparative HPLC system with a C18 column (250 x 21.2 mm, 5 µm). Connect the eluent split to an ELSD (Drift tube temp: 50 °C, Nebulizer gas: 3.5 bar N2​ ).

• Mobile Phase Preparation:

  • Solvent A: HPLC-grade Water (filtered through 0.2 µm membrane).

  • Solvent B: HPLC-grade Acetonitrile (MeCN).

• Injection: Dissolve the enriched hydroxy ketone fraction from Protocol A in a 1:1 mixture of Water:MeCN (max concentration 50 mg/mL) and inject 1.0 mL.

• Method Execution: Follow the gradient outlined in Table 2. The shallow gradient slope between 5 and 25 minutes is mathematically optimized to exploit the minor hydrophobic surface area differences between the endo and exo isomers.

• Self-Validation (NMR): Confirm the diastereomeric purity of the isolated peaks via 1H -NMR (400 MHz, CDCl3​ ). The carbinol proton at C2 will exhibit distinct splitting patterns and chemical shifts depending on its axial (exo isomer) or equatorial (endo isomer) orientation.

Quantitative Data Summaries

Table 1: Elution Profile and TLC Characteristics (Normal-Phase)

Compound	Functional Groups	H-Bond Donors	TLC Rf​ (30% EtOAc/Hex)	Flash Elution Volume
Bicyclo[3.3.1]nonane-2,9-dione	2 Ketones	0	0.60	8 – 12 CV
2-Hydroxybicyclo[3.3.1]nonan-9-one	1 Ketone, 1 Hydroxyl	1	0.35	18 – 22 CV
Bicyclo[3.3.1]nonane-2,9-diol	2 Hydroxyls	2	0.10	26 – 29 CV

Table 2: RP-HPLC Mobile Phase Gradient for Isomer Polishing

Time (min)	Flow Rate (mL/min)	% Solvent A (Water)	% Solvent B (MeCN)	Gradient Curve
0.0	15.0	85	15	Initial
5.0	15.0	85	15	Isocratic Hold
25.0	15.0	60	40	Linear (Shallow)
27.0	15.0	5	95	Linear (Wash)
32.0	15.0	5	95	Isocratic Wash
35.0	15.0	85	15	Re-equilibration

Workflow Visualization

Workflow for the chromatographic isolation and diastereomeric polishing of the target hydroxy ketone.

References

• Berg, U., et al. "Stereochemistry of the reduction of bicyclo[3.3.1]nonane-2,9-dione by complex hydrides." Journal of the Chemical Society, Perkin Transactions 2, 1995, 97-102.[Link]

• Ghosh, S., et al. "Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics." RSC Advances, 2022, 12, 11627-11654.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Stereochemistry of the reduction of bicyclo[3.3.1]nonane-2,9-dione by complex hydrides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Application Note: Selective Oxidation of 2-Hydroxybicyclo[3.3.1]nonan-9-one to Bicyclo[3.3.1]nonane-2,9-dione

Introduction: The Synthetic Challenge of a β-Diketone

The bicyclo[3.3.1]nonane framework is a core structural motif in numerous biologically active natural products and serves as a versatile building block in synthetic chemistry.[1][2] The target molecule, bicyclo[3.3.1]nonane-2,9-dione, is a valuable intermediate for constructing more complex molecular architectures. Its synthesis via the oxidation of the corresponding β-hydroxy ketone, 2-Hydroxybicyclo[3.3.1]nonan-9-one, presents a distinct chemoselectivity challenge. The task is to oxidize a secondary alcohol to a ketone while the molecule already contains a ketone functional group. This requires a reagent system that is mild enough to avoid side reactions such as enolization-driven degradation, cleavage, or rearrangement, which can be prevalent under harsh oxidative conditions.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the reagents and conditions for the selective and efficient oxidation of this specific substrate. We will delve into the mechanistic rationale behind reagent selection, present a comparative analysis of suitable methods, and provide detailed, field-proven protocols for achieving high-yield synthesis of the target β-diketone.

Mechanistic Principles of Selective Alcohol Oxidation

The oxidation of a secondary alcohol to a ketone fundamentally involves the removal of the hydroxyl proton and the proton from the alcohol-bearing carbon (the α-hydrogen). Most modern oxidation mechanisms follow a pathway that can be conceptually simplified to an E2-like elimination.[3][4] The process typically involves two key steps:

• Activation of the Hydroxyl Group: The oxygen of the alcohol attacks the oxidizing agent (e.g., a hypervalent iodine or a sulfur species), converting the hydroxyl group into a good leaving group.

• Elimination: A base removes the α-hydrogen, leading to the collapse of the intermediate and formation of the carbon-oxygen double bond (the carbonyl group).[4]

The success of selective oxidation for a substrate like 2-Hydroxybicyclo[3.3.1]nonan-9-one hinges on using reagents that operate under conditions (typically neutral or mildly acidic/basic and low temperature) that do not affect the existing ketone or the potentially sensitive β-diketone product.

Caption: Generalized two-step mechanism for alcohol oxidation.

Comparative Analysis of Key Oxidation Reagents

The choice of oxidant is the most critical parameter for this transformation. While numerous reagents exist for converting secondary alcohols to ketones, only a subset offers the necessary mildness and selectivity.[5][6] A systematic investigation into the oxidation of β-hydroxyketones to β-diketones found significant variation in yield depending on the chosen method.[7]

Reagent System	Typical Conditions	Advantages	Disadvantages	Suitability for β-Hydroxy Ketones
o-Iodoxybenzoic Acid (IBX)	EtOAc or DMSO, 50-80 °C	High efficiency, operational simplicity, non-toxic byproducts, suitable for gram-scale.[7]	Insoluble in many organic solvents; can be explosive under impact or heating (though stabilized commercial versions are available).	Excellent. Reported near-quantitative yields for similar substrates.[7]
Dess-Martin Periodinane (DMP)	CH₂Cl₂, NaHCO₃ (buffer), rt	Very mild (neutral pH), short reaction times, high functional group tolerance, easy workup.[8][9][10]	Reagent is moisture-sensitive and relatively expensive; can be explosive with excess heating.[11][12]	Good. A reliable choice, though may result in moderate yields (40% in one study).[7]
Swern Oxidation	(COCl)₂, DMSO, Et₃N, CH₂Cl₂, -78 °C	Very mild, wide functional group tolerance, excellent for acid-sensitive substrates.[13][14]	Requires cryogenic temperatures, stoichiometric byproducts with notoriously foul odor (dimethyl sulfide), toxic CO gas produced.[13][14]	Fair to Good. Effective, but yields can be moderate (35% in one study) and the procedure is operationally demanding.[7]
Pyridinium Chlorochromate (PCC)	CH₂Cl₂, rt	Milder than other Cr(VI) reagents, convenient to handle.[5][15]	Chromium reagents are toxic and pose disposal challenges; acidity can affect sensitive substrates.	Moderate. Generally effective for robust secondary alcohols, but the acidity and chromium waste are significant drawbacks.

Based on literature precedent for analogous systems, IBX stands out as the superior reagent for this specific transformation due to its demonstrated high efficiency and operational simplicity.[7] DMP and Swern oxidation represent viable, albeit potentially lower-yielding, alternatives.

Caption: Decision workflow for selecting the optimal oxidizing agent.

Detailed Experimental Protocols

The following protocols are adapted from established procedures and optimized for the target transformation. Always perform reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Protocol 3.1: IBX Oxidation (Primary Recommendation)

This protocol is based on the highly efficient procedure reported by Beaudry, et al., for the oxidation of β-hydroxyketones.[7]

Reagents & Materials:

• 2-Hydroxybicyclo[3.3.1]nonan-9-one

• o-Iodoxybenzoic acid (IBX), ~55% in benzoic and isophthalic acids (stabilized)

• Ethyl acetate (EtOAc), anhydrous

• Round-bottom flask with reflux condenser

• Stir bar and magnetic stir plate with heating

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add 2-Hydroxybicyclo[3.3.1]nonan-9-one (1.0 eq).

• Add ethyl acetate (EtOAc) to create a solution with a concentration of approximately 0.1-0.2 M.

• Add stabilized IBX (3.0 eq). The use of a stoichiometric excess ensures complete consumption of the starting material.

• Fit the flask with a reflux condenser and heat the reaction mixture to reflux (~77 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 3–12 hours).

• Once complete, cool the reaction mixture to room temperature. The IBX byproduct (2-iodobenzoic acid) is largely insoluble in EtOAc.

• Filter the mixture through a pad of celite or a sintered glass funnel to remove the solid byproducts.

• Wash the filter cake with a small amount of fresh EtOAc.

• Combine the filtrate and washes and concentrate under reduced pressure using a rotary evaporator.

• The resulting crude product is often of high purity. If necessary, further purification can be achieved by flash column chromatography on silica gel (e.g., using a hexanes/EtOAc gradient).

Protocol 3.2: Dess-Martin Periodinane (DMP) Oxidation (Alternative)

This protocol is a standard procedure for DMP oxidations, incorporating a buffer to neutralize acidic byproducts.[7][8]

Reagents & Materials:

• 2-Hydroxybicyclo[3.3.1]nonan-9-one

• Dess-Martin Periodinane (DMP)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (CH₂Cl₂), anhydrous

• Round-bottom flask

• Stir bar and magnetic stir plate

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• To a round-bottom flask charged with a magnetic stir bar, add 2-Hydroxybicyclo[3.3.1]nonan-9-one (1.0 eq) and sodium bicarbonate (4.0 eq).

• Add anhydrous dichloromethane (CH₂Cl₂) to create a solution with a concentration of approximately 0.1 M.

• Cool the mixture to 0 °C in an ice bath.

• Add Dess-Martin Periodinane (1.5 - 2.0 eq) portion-wise to the stirred suspension.

• Allow the reaction to warm to room temperature and stir until TLC indicates complete consumption of the starting material (typically 0.5–2 hours).

• Quench the reaction by adding an equal volume of saturated aqueous Na₂S₂O₃ solution and an equal volume of saturated aqueous NaHCO₃ solution. Stir vigorously for 15-20 minutes until the layers are clear.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with CH₂Cl₂ (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 3.3: Swern Oxidation (Alternative)

This protocol requires strict adherence to anhydrous and low-temperature conditions.[14]

Reagents & Materials:

• 2-Hydroxybicyclo[3.3.1]nonan-9-one

• Oxalyl chloride ((COCl)₂)

• Dimethyl sulfoxide (DMSO), anhydrous

• Triethylamine (Et₃N), anhydrous

• Dichloromethane (CH₂Cl₂), anhydrous

• Three-necked flask with an argon/nitrogen inlet, dropping funnels, and thermometer

• Dry ice/acetone bath (-78 °C)

Procedure:

• In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), add anhydrous CH₂Cl₂ and cool to -78 °C.

• Slowly add oxalyl chloride (1.5 eq) to the CH₂Cl₂.

• Add a solution of anhydrous DMSO (3.0 eq) in CH₂Cl₂ dropwise via a syringe or dropping funnel, keeping the internal temperature below -65 °C. Stir for 15 minutes.

• Add a solution of 2-Hydroxybicyclo[3.3.1]nonan-9-one (1.0 eq) in CH₂Cl₂ dropwise, again maintaining the temperature below -65 °C. Stir for 30-45 minutes.

• Add anhydrous triethylamine (5.0 eq) dropwise. A thick white precipitate will form.

• After stirring for 15 minutes at -78 °C, remove the cooling bath and allow the reaction to warm to room temperature.

• Add water to quench the reaction. Transfer to a separatory funnel.

• Separate the layers and extract the aqueous layer with CH₂Cl₂ (2x).

• Combine the organic layers, wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography. Caution: The byproduct dimethyl sulfide is volatile and has a strong, unpleasant odor. All workup steps should be performed in a well-ventilated fume hood.[13]

Conclusion

The selective oxidation of 2-Hydroxybicyclo[3.3.1]nonan-9-one to its corresponding β-diketone is a critical transformation for which reagent choice dictates success. While several mild oxidation methods exist, literature evidence strongly supports the use of o-Iodoxybenzoic acid (IBX) as the most efficient and high-yielding method for this class of molecule.[7] It offers an excellent balance of reactivity, selectivity, and operational simplicity. Dess-Martin Periodinane and Swern oxidation remain effective alternatives, particularly when substrate sensitivity to temperature is a concern, though they may require more extensive optimization to achieve comparable yields. By following the detailed protocols provided, researchers can confidently and selectively synthesize bicyclo[3.3.1]nonane-2,9-dione for applications in drug discovery and complex molecule synthesis.

References

• Chemistry Steps. (2024, April 5). Alcohol Oxidation Mechanisms and Practice Problems. [Link]

• Royal Society of Chemistry. (n.d.). Dess–Martin periodinane oxidative rearrangement for preparation of α-keto thioesters. Organic & Biomolecular Chemistry. [Link]

• National Institutes of Health. (n.d.). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. PMC. [Link]

• International Union of Crystallography. (n.d.). Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. [Link]

• Wipf Group, University of Pittsburgh. (2006, April 2). 1. Alcohol Oxidations. [Link]

• Westin, J. (n.d.). Oxidation of Alcohols. Organic Chemistry. [Link]

• Chemistry LibreTexts. (2024, March 17). 17.7: Oxidation of Alcohols. [Link]

• Wikipedia. (n.d.). Alcohol oxidation. [Link]

• Royal Society of Chemistry. (2025, May 23). Recent progress in selective functionalization of diols via organocatalysis. [Link]

• Journal of the American Chemical Society. (2022, November 8). Efficient and Selective Oxidation of Alcohols by the Electrocatalytic Reduction of Peroxydisulfate. [Link]

• National Institutes of Health. (2026, March 12). Catalyst-Controlled Regiodivergent Oxidation of Unsymmetrical Diols. PMC. [Link]

• Royal Society of Chemistry. (2023, July 25). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. [Link]

• Wikipedia. (n.d.). Dess–Martin oxidation. [Link]

• ACS Publications. (2025, February 28). Catalyst-Controlled Regiodivergent Oxidation of Unsymmetrical Diols. [Link]

• Organic Syntheses. (n.d.). Dess-Martin periodinane. [Link]

• ACS Publications. (1981, February 1). Synthesis of some polyfunctionalized bicyclo[3.3.1]nonane-2,9-diones and bicyclo[4.3.1]decane-2,10-diones. The Journal of Organic Chemistry. [Link]

• Chem Help ASAP. (2019, October 28). reagents for alcohol oxidation. YouTube. [Link]

• Chemistry Journal of Moldova. (2020). DESIGN AND SYNTHESIS OF TWO BICYCLO[3.3.1]NONANE-STEROID DERIVATIVES. [Link]

• Organic Chemistry Portal. (n.d.). Dess-Martin Oxidation. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of ketones by oxidation of alcohols. [Link]

• Wikipedia. (n.d.). Swern oxidation. [Link]

• Beaudry Research Group, Oregon State University. (2011, October 24). High-Yielding Oxidation of β-Hydroxyketones to β-Diketones Using o-Iodoxybenzoic Acid. [Link]

• National Institutes of Health. (n.d.). An Efficient and General Approach to β-Functionalized Ketones. PMC. [Link]

• Wikipedia. (n.d.). Diol. [Link]

• Chemistry Steps. (2020, January 6). Swern Oxidation. [Link]

• Organic Chemistry Portal. (n.d.). Swern Oxidation. [Link]

• Wikipedia. (n.d.). Hydroxy ketone. [Link]

• SynArchive. (n.d.). Swern Oxidation. [Link]

• ACS Publications. (1960, October 1). The Baeyer-Villiger Oxidation of Bicyclic Ketones. [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. [Link]

• Semantic Scholar. (n.d.). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes. [Link]

• PubChem. (n.d.). Bicyclo(3.3.1)nonan-9-one. [Link]

• NIST WebBook. (n.d.). Bicyclo[3.3.1]nonan-9-one. [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-Hydroxybicyclo[3.3.1]nonan-9-one Synthesis

Welcome to the Technical Support Center for polycyclic scaffold synthesis. This guide is designed for researchers and drug development professionals seeking to optimize the yield of 2-hydroxybicyclo[3.3.1]nonan-9-one . This molecule is a vital building block for noradamantane derivatives and polycyclic polyprenylated acylphloroglucinols (PPAPs).

The standard synthetic route involves a Michael-aldol annulation to form a bicyclo[3.3.1]nonane-2,9-dione core, followed by hydride reduction. However, researchers frequently encounter severe yield bottlenecks due to regioselectivity failures. This guide provides the mechanistic causality behind these failures and offers a self-validating protocol to guarantee high yields.

Reaction Pathway & Mechanistic Bottlenecks

Fig 1: Reaction pathway comparing direct reduction vs. the optimized C9-acetal protection strategy.

Troubleshooting FAQs

Q1: My initial annulation to form the bicyclo[3.3.1]nonane-2,9-dione core suffers from low mass recovery and heavy tar formation. How can I prevent this? Causality: The foundational construction of the bicyclo[3.3.1]nonane skeleton relies on reacting a cyclohexanone morpholine enamine with acryloyl chloride[1]. Low yields at this stage are almost exclusively caused by the competitive thermal polymerization of the highly reactive acryloyl chloride, or the premature degradation of the intermediate iminium salt. Solution: Ensure the reaction is performed in rigorously dried benzene. The electrophile must be added dropwise at 0 °C to a vigorously stirred enamine solution to prevent localized concentration spikes that trigger polymerization[1].

Q2: When reducing bicyclo[3.3.1]nonane-2,9-dione, I recover a complex mixture of regioisomers and the over-reduced bicyclo[3.3.1]nonane-2,9-diol. Why does this happen? Causality: The bicyclo[3.3.1]nonane-2,9-dione scaffold contains two distinct carbonyls: C2 (on the ring) and C9 (at the bridge). Despite the steric differences between these positions, complex hydrides like sodium borohydride ( NaBH4​ ) exhibit surprisingly low regioselectivity during the first reduction step, as demonstrated in stereochemical studies by[2]. While the reduction is highly diastereoselective, the lack of regiocontrol means both 2-hydroxy and 9-hydroxy ketones form simultaneously. If excess hydride is present, the reaction rapidly cascades into the fully reduced 2,9-diol[2].

Q3: How can I force the reaction to yield exclusively 2-hydroxybicyclo[3.3.1]nonan-9-one? Causality: To achieve 100% regioselectivity, you must alter the electronic availability of the C9 position before reduction. The most robust method is to trap the iminium salt intermediate generated during the initial Michael-aldol annulation[3]. By treating the unhydrolyzed iminium precipitate with an acetalyzing agent (like ethylene glycol), you selectively protect the C9 position[3]. Because the C9 position is locked, subsequent hydride reduction can only attack the C2 position, chemically guaranteeing regioselectivity rather than relying on perfect stoichiometric control.

Yield Diagnostics Logic

Fig 2: Troubleshooting decision tree for diagnosing low yields in bicyclic ketone synthesis.

Quantitative Data: Impact of Reduction Strategy

Summarized below is the quantitative impact of different reduction strategies on the final yield of 2-hydroxybicyclo[3.3.1]nonan-9-one.

Reduction Strategy	Reagent (Eq)	Temp (°C)	C2 vs C9 Regioselectivity	Major Byproduct	Isolated Yield (%)
Direct Reduction	NaBH4​ (1.0)	0	Low	2,9-diol	< 20%
Controlled Direct	NaBH4​ (0.25)	-78	Low	9-hydroxy isomer	35 - 45%
C9-Acetal Protected	NaBH4​ (0.30)	0	100% (C2 only)	None	> 80%

Self-Validating Experimental Protocol

This protocol utilizes the C9-acetal protection strategy. It is inherently self-validating because the physical state changes (from a dark precipitate to a white intermediate) visually confirm the purity of the trapped intermediate prior to reduction, eliminating the risk of unselective direct reduction.

Phase 1: Annulation and In-Situ Trapping

• Enamine Preparation: Dissolve 1.0 eq of cyclohexanone morpholine enamine in anhydrous benzene under an inert N2​ atmosphere. Cool the solution to 0 °C.

• Controlled Annulation: Add 1.0 eq of acryloyl chloride dropwise over 30 minutes. Strict temperature control here prevents thermal spikes and polymerization[1].

• Iminium Precipitation: Stir the mixture at room temperature for 12 hours. A dark precipitate (the iminium salt intermediate) will form[3].

• Visual Validation & Trapping: Do not perform an aqueous workup. Filter the dark precipitate and wash it thoroughly with anhydrous ether until it yields a white intermediate salt. This color change validates the removal of polymeric byproducts[3].

• Acetalization: Suspend the purified white iminium salt in ethylene glycol and stir for 20 hours to yield the selectively protected 9-acetal-bicyclo[3.3.1]nonan-2-one[3].

Phase 2: Regioselective Reduction and Deprotection

• Reduction: Dissolve the 9-acetal protected intermediate in methanol and cool to 0 °C. Add 0.30 eq of NaBH4​ portion-wise. (Note: 1 eq of NaBH4​ provides 4 hydride equivalents; 0.30 eq ensures complete reduction of the single available C2 carbonyl without leaving excess unreacted reagent).

• Quenching: Stir for 2 hours, then quench the reaction carefully with 1M HCl.

• Deprotection: Stir the acidic mixture at room temperature for 4 hours. This step simultaneously neutralizes the borate complex and hydrolyzes the C9-acetal back to the ketone.

• Isolation: Extract the aqueous layer with dichloromethane, dry the combined organic phases over MgSO4​ , and concentrate in vacuo to isolate pure 2-hydroxybicyclo[3.3.1]nonan-9-one.

References

• Hickmott, P. W., et al. "Synthesis of some polyfunctionalized bicyclo[3.3.1]nonane-2,9-diones and bicyclo[4.3.1]decane-2,10-diones." Journal of Organic Chemistry. URL:[Link]

• Gravel, D., & Rahal, S. "New Access to Noradamantanes via Generation of Selectively Protected Bicyclic β-Diketones." Canadian Journal of Chemistry. URL:[Link]

• Berg, U., Butkus, E., & Stoncius, A. "Stereochemistry of the reduction of bicyclo[3.3.1]nonane-2,9-dione by complex hydrides." Journal of the Chemical Society, Perkin Transactions 2. URL:[Link]

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• 3. cdnsciencepub.com [cdnsciencepub.com]

Troubleshooting common impurities in 2-Hydroxybicyclo[3.3.1]nonan-9-one crystallization

Troubleshooting Crystallization Impurities in 2-Hydroxybicyclo[3.3.1]nonan-9-one

When synthesizing 2-hydroxybicyclo[3.3.1]nonan-9-one via the complex hydride reduction of bicyclo[3.3.1]nonane-2,9-dione, researchers frequently encounter a challenging impurity profile. Because the two carbonyl groups in the starting dione exist in a sterically similar environment, the initial hydride attack exhibits low regioselectivity, often resulting in a mixture of unreacted starting material, the target mono-hydroxy ketone, and over-reduced diols ()[1]. Furthermore, the inherent chair-boat conformational equilibrium of the bicyclo[3.3.1]nonane scaffold dictates the facial trajectory of the reducing agent, leading to diastereomeric mixtures ()[2].

This technical guide provides a mechanistic framework and self-validating protocols to isolate the pure target compound and troubleshoot common crystallization failures.

Quantitative Impurity Profiling

To rationally design a crystallization solvent system, you must first understand the physicochemical differences between the target and its common impurities.

Compound	Molecular Weight ( g/mol )	Estimated Polarity (Rf)*	Primary Source of Impurity	Solubility Profile
Bicyclo[3.3.1]nonane-2,9-dione	152.19	0.65	Unreacted starting material	High in Hexane/Pentane
2-Hydroxybicyclo[3.3.1]nonan-9-one	154.21	0.45	Target Product	Moderate in EtOAc, High in MeOH
Bicyclo[3.3.1]nonane-2,9-diol	156.22	0.15	Over-reduction byproduct	High in Water/Methanol
exo-2-Hydroxy epimer	154.21	0.42	Non-stereoselective hydride attack	Moderate in EtOAc

*Rf values based on a Hexane:Ethyl Acetate (7:3) mobile phase on standard silica gel.

FAQ & Troubleshooting Guide

Q1: Why does my crystallized product contain significant amounts of bicyclo[3.3.1]nonane-2,9-diol? A1: This is caused by over-reduction and subsequent co-crystallization. Complex hydrides (like NaBH₄) attack the carbonyl carbon. If the local concentration of the reducing agent is too high, the intermediate mono-alkoxide is further reduced to the 2,9-diol[1]. During crystallization from moderately polar solvents, the diol's two hydroxyl groups form a strong intermolecular hydrogen-bonding network, causing it to become trapped in the target's crystal lattice. Fix: Switch to a milder reducing agent (e.g., NaBH₃CN) or utilize a highly protic recrystallization matrix (like Methanol/Water) that outcompetes the diol's internal hydrogen bonding, keeping it solvated in the mother liquor[3].

Q2: How do I purge unreacted bicyclo[3.3.1]nonane-2,9-dione from the solid matrix? A2: Exploit the lack of hydrogen bond donors in the dione. Because the dione lacks a hydroxyl group, it is highly soluble in non-polar solvents like pentane or hexane, whereas the target mono-alcohol will precipitate at low temperatures ()[4]. Fix: Perform a primary crystallization in a Hexane/Ethyl Acetate (3:1) mixture. The dione will partition entirely into the liquid phase.

Q3: My NMR shows a mixture of endo- and exo-2-hydroxy epimers. How can crystallization resolve this? A3: The axial (endo) versus equatorial (exo) hydroxyl groups have fundamentally different spatial packing profiles. The endo-epimer often packs more efficiently in a protic solvent matrix due to directed, localized hydrogen bonding. Fix: Recrystallization from Methanol/Water selectively enriches the thermodynamically stable epimer in the solid phase, leaving the more soluble epimer in the mother liquor.

Experimental Workflow Visualization

Workflow for purging dione and diol impurities during crystallization.

Self-Validating Two-Stage Crystallization Protocol

This protocol utilizes a two-stage solvent strategy to sequentially purge non-polar impurities (dione) and polar/stereoisomeric impurities (diol/epimers). Every step includes a built-in validation check to ensure the physical chemistry of the system is behaving as expected before proceeding.

Phase 1: Dione Purging (Non-Polar Matrix)

• Dissolution: Suspend 10.0 g of the crude reduction mixture in 40 mL of a Hexane/Ethyl Acetate (3:1 v/v) solvent system. Heat to 60°C under constant stirring until dissolution is complete.

  • Causality: The non-polar hexane matrix maximizes the solubility of the unreacted dione, while the ethyl acetate disrupts the hydrogen bonding of the target mono-alcohol just enough to dissolve it at elevated temperatures.

  • Self-Validation Check: The solution must be optically clear. If turbidity persists, it indicates the presence of insoluble polymeric aldol condensation byproducts. Filter hot through a Celite pad before proceeding.

• Controlled Nucleation: Cool the solution at a controlled rate of -0.5°C/min down to 4°C.

  • Causality: Rapid cooling (crash cooling) traps the highly polar bicyclo[3.3.1]nonane-2,9-diol in the crystal lattice. A slow cooling ramp ensures thermodynamic selection of the target crystal lattice.

  • Self-Validation Check: Nucleation should spontaneously begin around 35°C. If the mixture "oils out" (forms a biphasic liquid), the concentration of EtOAc is too low. Reheat to 60°C, add 2.0 mL of EtOAc, and restart the cooling ramp.

• Primary Filtration: Isolate the crude crystals via vacuum filtration and wash with 10 mL of ice-cold hexane.

  • Self-Validation Check: Spot the mother liquor on a TLC plate (Hexane:EtOAc 7:3). A strong UV-active or KMnO₄-active spot at Rf ~0.65 confirms the successful partitioning of the unreacted dione into the liquid phase.

Phase 2: Diol and Epimer Purging (Protic Matrix)

• Protic Recrystallization: Redissolve the crude crystals in 30 mL of Methanol/Water (3:1 v/v) at 65°C.

  • Causality: The diol impurity and the exo-epimer have higher solubilities in aqueous methanol compared to the target endo-2-hydroxybicyclo[3.3.1]nonan-9-one. The protic solvent outcompetes the diol's internal hydrogen bonding, keeping it solvated in the aqueous phase[3].

• Final Isolation: Cool the solution slowly to 0°C, filter the resulting crystalline needles, and wash with 5 mL of ice-cold 50% aqueous methanol. Dry under high vacuum for 12 hours.

  • Self-Validation Check: Analyze the final dried crystals via GC-MS or NMR. The diol peak (typically +2 mass units from the target) must be <0.5%, and the diastereomeric excess (de) should be >99%.

References

• Berg, U., Butkus, E., & Stoncius, A. (1995). Stereochemistry of the reduction of bicyclo[3.3.1]nonane-2,9-dione by complex hydrides. Journal of the Chemical Society, Perkin Transactions 2, (1), 97-102.[Link]

• Zefirov, N. S., & Palyulin, V. A. (2007). Conformational Analysis of Bicyclo[3.3.1]nonanes and their Hetero Analogs. Topics in Stereochemistry, 22(32), 171-230.[Link]

• Organic Syntheses, Coll. Vol. 6, p.142 (1988); Vol. 53, p.17 (1973). Bicyclo[3.3.1]nonan-9-one.[Link]

• Macaev, F., et al. (2012). Design and Synthesis of Two Bicyclo[3.3.1]nonane-Steroid Derivatives. Chemistry Journal of Moldova, 7(1), 101-105.[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 86638, Bicyclo(3.3.1)nonan-9-one.[Link]

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• 4. Organic Syntheses Procedure [orgsyn.org]

Preventing ring-cleavage side reactions in 2-Hydroxybicyclo[3.3.1]nonan-9-one derivatives

Welcome to the technical support center dedicated to addressing a critical challenge in the synthesis and manipulation of 2-Hydroxybicyclo[3.3.1]nonan-9-one derivatives: the prevention of undesirable ring-cleavage side reactions. This guide is designed for researchers, scientists, and drug development professionals who encounter this issue in their work. Here, we will delve into the mechanistic underpinnings of this fragmentation and provide detailed, field-proven troubleshooting strategies and protocols to ensure the integrity of your bicyclic core.

Understanding the Problem: The Retro-Aldol Reaction

The primary culprit behind the ring cleavage of 2-Hydroxybicyclo[3.3.1]nonan-9-one and its derivatives is the retro-aldol reaction . This is the reverse of the well-known aldol condensation and is particularly favorable in β-hydroxy ketones. The reaction can be catalyzed by both acids and bases, leading to the cleavage of the carbon-carbon bond between the carbonyl carbon and the alpha-carbon, resulting in the opening of one of the six-membered rings.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here, we address common issues and questions in a practical Q&A format.

Q1: I'm observing a significant amount of a lower molecular weight byproduct during my reaction. How can I confirm if it's due to ring cleavage?

A1: The most common byproduct of ring cleavage will be a monocyclic cyclooctane derivative. You can confirm this by:

• Mass Spectrometry (MS): Look for a molecular ion peak corresponding to the cleaved product. The molecular weight will be the same as your starting material, as the retro-aldol reaction is an isomerization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The disappearance of the characteristic bicyclic framework protons and the appearance of new signals in the olefinic or aldehydic region are strong indicators.

  • ¹³C NMR: Look for the disappearance of the ketone carbonyl signal and the appearance of new carbonyl signals (often an aldehyde and a ketone) and/or olefinic carbon signals in the cleaved product.

Q2: My reaction is performed under basic conditions, and I'm seeing significant decomposition. What's happening and how can I stop it?

A2: Basic conditions readily promote the retro-aldol reaction by deprotonating the hydroxyl group, which initiates the ring-cleavage cascade.

Troubleshooting Steps:

• Lower the Reaction Temperature: The retro-aldol reaction is often thermodynamically favored at higher temperatures. Running your reaction at a lower temperature (e.g., 0 °C or even -78 °C) can significantly reduce the rate of this side reaction.[1]

• Use a Non-Nucleophilic, Hindered Base: If a base is essential for your desired transformation, switch to a non-nucleophilic, sterically hindered base (e.g., DBU, Proton-Sponge®) that is less likely to deprotonate the hydroxyl group.

• Protect the Hydroxyl Group: The most robust solution is to protect the hydroxyl group as a silyl ether (e.g., TBS, TIPS). This removes the acidic proton and prevents the initiation of the retro-aldol cascade. See Protocol 1 for a detailed procedure.

Q3: I'm running an acid-catalyzed reaction and experiencing ring cleavage. I thought this was mainly a base-catalyzed problem?

A3: Acid can also catalyze the retro-aldol reaction, typically by protonating the ketone carbonyl, which makes the alpha-carbon more susceptible to cleavage.

Troubleshooting Steps:

• Use a Milder Acid: Switch to a milder Brønsted acid (e.g., pyridinium p-toluenesulfonate, PPTS) or a Lewis acid that is less prone to promoting this fragmentation.

• Control Stoichiometry: Use only a catalytic amount of acid.

• Protect the Ketone: Protecting the ketone as an acetal is an excellent strategy to prevent acid-catalyzed cleavage.[2][3] Acetals are stable to basic and nucleophilic conditions but can be readily removed with aqueous acid. See Protocol 2 for a detailed procedure.

Q4: I need to perform a reaction that is incompatible with both the hydroxyl and ketone functionalities. What is the best strategy?

A4: This calls for an orthogonal protection strategy . You can protect both functional groups with protecting groups that can be removed under different conditions.

Recommended Orthogonal Strategy:

• Protect the hydroxyl group as a tert-butyldimethylsilyl (TBS) ether. TBS ethers are stable to a wide range of conditions but are readily cleaved by fluoride sources (e.g., TBAF).[4][5]

• Protect the ketone as a cyclic acetal using ethylene glycol. Acetals are stable to basic conditions and fluoride reagents but are cleaved by aqueous acid.[2]

This allows you to perform reactions under basic, nucleophilic, or organometallic conditions and then selectively deprotect either functional group as needed.

Mechanistic Insight: The Retro-Aldol Cascade

Understanding the mechanism is key to prevention. Below is a simplified representation of the base-catalyzed retro-aldol fragmentation.

Caption: Base-catalyzed retro-aldol fragmentation pathway.

Experimental Protocols

Here are detailed, step-by-step protocols for the recommended protection strategies.

Protocol 1: Protection of the Tertiary Hydroxyl Group as a tert-Butyldimethylsilyl (TBS) Ether

This protocol is adapted for sterically hindered tertiary alcohols.[6][7]

Materials:

Reagent/Solvent	Molar Eq.	Purpose
2-Hydroxybicyclo[3.3.1]nonan-9-one	1.0	Substrate
tert-Butyldimethylsilyl trifluoromethanesulfonate (TBSOTf)	1.5	Silylating agent
2,6-Lutidine	2.0	Non-nucleophilic base
Dichloromethane (DCM), anhydrous	-	Solvent

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the 2-Hydroxybicyclo[3.3.1]nonan-9-one derivative (1.0 eq.).

• Dissolve the substrate in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add 2,6-lutidine (2.0 eq.) to the stirred solution.

• Slowly add TBSOTf (1.5 eq.) dropwise via syringe.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: Workflow for TBS protection of the hydroxyl group.

Protocol 2: Protection of the Ketone as a Cyclic Acetal

This protocol uses ethylene glycol to form a 1,3-dioxolane, a common and stable protecting group.[2][3]

Materials:

Reagent/Solvent	Molar Eq.	Purpose
2-Hydroxybicyclo[3.3.1]nonan-9-one	1.0	Substrate
Ethylene glycol	5.0	Acetal forming agent
p-Toluenesulfonic acid (p-TsOH)	0.05	Acid catalyst
Toluene	-	Solvent (azeotropic removal of water)

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add the 2-Hydroxybicyclo[3.3.1]nonan-9-one derivative (1.0 eq.).

• Add toluene, followed by ethylene glycol (5.0 eq.) and a catalytic amount of p-TsOH (0.05 eq.).

• Heat the mixture to reflux and collect the water in the Dean-Stark trap.

• Continue refluxing until no more water is collected and TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to room temperature.

• Wash the reaction mixture with saturated aqueous NaHCO₃ solution to neutralize the acid.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Caption: Workflow for acetal protection of the ketone.

Summary of Protective Group Strategies

Protecting Group	Target Functional Group	Protection Conditions	Stable To	Labile To
TBS Ether	Hydroxyl	TBSOTf, 2,6-lutidine, DCM, 0°C to RT	Bases, Nucleophiles, Reductants, Oxidants	Acids, Fluoride sources (TBAF)
Acetal	Ketone	Ethylene glycol, p-TsOH, Toluene, Reflux	Bases, Nucleophiles, Reductants, Oxidants	Aqueous Acid

This guide provides a foundational framework for addressing ring-cleavage side reactions in your work with 2-Hydroxybicyclo[3.3.1]nonan-9-one derivatives. The key to success lies in understanding the underlying retro-aldol mechanism and proactively implementing a suitable protection strategy. Should you have further questions or require more specialized advice, please do not hesitate to reach out to our technical support team.

References

• Total Synthesis. (2024, January 19). TBS Protecting Group: TBS Protection & Deprotection. [Link]

• Organic Chemistry Portal. (n.d.). TBS Protection - Common Conditions. [Link]

• Xu, W., et al. (2026, January 5). Protecting Group Strategies in Natural Product Biosynthesis. ACS Publications. [Link]

• Lu, Z., & Qin, Y. (2020, April 21). Retrosynthetic strategies and their impact on synthesis of arcutane natural products. Chemical Science. [Link]

• Total Synthesis. (n.d.). Protecting Groups In Organic Chemistry. [Link]

• Tantillo, D. J., & Painter, P. P. (2022). Evaluation of Retro-Aldol vs Retro-Carbonyl-Ene Mechanistic Pathways in a Complexity-Generating C–C Bond Fragmentation. PMC. [Link]

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. [Link]

• Orgo-Mechanic. (n.d.). Silyl Protection of Alcohols: TMSCl vs TBSCl (Mechanism, Stability, Deprotection). [Link]

• Chemistry Steps. (2025, September 19). Acetals as Protecting Groups for Aldehydes and Ketones. [Link]

• Chemistry LibreTexts. (2020, October 26). Protecting Groups. [Link]

• YouTube. (2023, January 4). Retrosynthesis with Aldols. [Link]

• SynArchive. (n.d.). Protection of Alcohol by Silyl ether. [Link]

• KPU Pressbooks. (n.d.). 2.6 Protecting Groups in Synthesis – Organic Chemistry II. [Link]

• Organic Syntheses. (n.d.). bicyclo[3.3.1]nonan-9-one. [Link]

• Royal Society of Chemistry. (2025, November 17). Green and mild retro-aldol synthesis of natural benzaldehyde from cinnamaldehyde over Li-doped MgO catalysts. [Link]

• MDPI. (2022, February 3). The Mechanism of a Retro-Diels–Alder Fragmentation of Luteolin: Theoretical Studies Supported by Electrospray Ionization Tandem Mass Spectrometry Results. [Link]

• Organic Chemistry Portal. (n.d.). Acetal synthesis by acetalization or ring closure. [Link]

• YouTube. (2021, April 19). Protecting Groups - Ketones and Aldehydes. [Link]

• Reddit. (2016, March 9). Is there a way to protect alpha-hydroxy ketones from reduction but not "regular" ketones? (or vice-versa?). [Link]

• Chemistry Stack Exchange. (2015, December 9). How can the ketone in a β-ketoester be protected during hydride reduction?. [Link]

• University of Bristol. (2007, December 18). Selective Reduction of β-Hydroxy Ketones. [Link]

• Total Synthesis. (2024, October 9). Acetal Protecting Group & Mechanism. [Link]

• YouTube. (2014, March 8). Using Acetals as a Protecting Group for Aldehydes and Ketones. [Link]

• Master Organic Chemistry. (2022, April 14). Aldol Addition and Condensation Reactions. [Link]

Sources

• 1. 2.6 Protecting Groups in Synthesis – Organic Chemistry II [kpu.pressbooks.pub]
• 2. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. orgosolver.com [orgosolver.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. TBS Protection - Common Conditions [commonorganicchemistry.com]
• 7. total-synthesis.com [total-synthesis.com]

Minimizing thermal degradation of 2-Hydroxybicyclo[3.3.1]nonan-9-one during vacuum distillation

Welcome to the Advanced Application Support Center. This guide is engineered for researchers and drug development professionals tasked with the purification of 2-Hydroxybicyclo[3.3.1]nonan-9-one .

Because this molecule is a classic β -hydroxy ketone, it presents unique thermodynamic challenges during purification. This document provides a mechanistic understanding of its degradation pathways, self-validating protocols for Short Path Distillation (SPD), and targeted troubleshooting FAQs.

Mechanistic Overview: The Causality of Thermal Degradation

When isolating 2-Hydroxybicyclo[3.3.1]nonan-9-one, you are battling its inherent molecular architecture. The proximity of the hydroxyl group (C2) to the carbonyl carbon (C9) creates a highly reactive β -hydroxy ketone system [1]. Under the thermal stress of standard batch distillation, this compound undergoes two primary degradation pathways [2]:

• Dehydration (Elimination): The molecule loses water to form an α,β -unsaturated ketone. Due to the bicyclic framework, forming a double bond at the bridgehead (C1-C2) would violate Bredt's Rule and introduce massive ring strain. Therefore, dehydration forces the double bond to the C2-C3 position, yielding bicyclo[3.3.1]non-2-en-9-one. This reaction is thermodynamically driven by the stability of the resulting conjugated enone system.

• Retro-Aldol Cleavage: At elevated temperatures, the C1-C2 bond undergoes scission. This breaks the bicyclic ring entirely, generating smaller, highly volatile ring-opened aldehyde and ketone fragments.

To prevent these pathways, we must eliminate the kinetic window for these reactions to occur. This is achieved by transitioning from standard batch distillation to Short Path Distillation (SPD) or Wiped Film Evaporation (WFE), which drastically lowers the boiling point via high vacuum and reduces the residence time of the molecule to mere seconds [3].

Degradation Pathway Visualization

Mechanisms of thermal degradation for β-hydroxy ketones and mitigation via short path distillation.

Quantitative Method Comparison

The data below illustrates the stark difference in product integrity when shifting from batch processing to optimized short path distillation [4].

Parameter	Standard Batch Vacuum Distillation	Short Path Distillation (WFE)
Operating Pressure	1.0 - 10 mbar	0.001 - 0.05 mbar
Evaporator Temperature	120°C - 150°C	70°C - 85°C
Mean Residence Time	2 - 6 hours	10 - 30 seconds
Degradation Yield	15% - 35%	< 2%
Final Product Purity	~85% (Enone contamination)	> 98%

Self-Validating Protocol: Short Path Distillation Setup

This step-by-step methodology is designed as a closed-loop, self-validating system. By analyzing the system's physical responses (vacuum depth, cold trap contents), you can definitively prove the success or failure of the distillation without waiting for final NMR results.

Step 1: System Integrity and High-Vacuum Verification

• Action: Clean the SPD apparatus and engage the rotary vane and diffusion pumps. Evacuate the system to a base pressure of < 0.01 mbar. Perform a drop test by isolating the pump; ensure the pressure rise is < 0.05 mbar/min.

• Causality: Oxygen at elevated temperatures exacerbates oxidative degradation. Furthermore, any microscopic leak will raise the operating pressure, forcing you to increase the evaporator temperature to achieve vaporization, thereby triggering the retro-aldol kinetic pathway.

Step 2: Thermal Gradient Calibration

• Action: Set the evaporator jacket to 75°C (adjust slightly based on exact vacuum depth). Set the internal condenser to 45°C - 50°C.

• Causality: 2-Hydroxybicyclo[3.3.1]nonan-9-one is prone to crystallization. If the internal condenser is too cold (e.g., 5°C), the purified product will instantly crystallize on the glass, bridging the gap to the evaporator and ruining the separation. A 45°C condenser keeps the distillate in a liquid state for collection while still providing enough delta-T for efficient condensation.

Step 3: Hydrodynamic Optimization (Feed & Wiper Speed)

• Action: Set the wiper basket speed to 300 - 400 RPM. Introduce the feed material at a slow, continuous rate (e.g., 1-2 mL/min for a benchtop unit).

• Causality: High wiper speed creates a highly turbulent, ultra-thin film against the evaporator wall. This maximizes the surface area-to-volume ratio, allowing the bicyclic compound to vaporize instantly. This reduces the residence time to under 30 seconds, successfully bypassing the thermal degradation window.

Step 4: Cold Trap Analysis (The Validation Step)

• Action: Post-distillation, remove the liquid nitrogen cold trap and analyze its contents via GC-MS.

• Causality: The cold trap acts as your diagnostic ledger. If the trap contains water or highly volatile aldehydes, it is absolute proof that your evaporator temperature was too high, causing dehydration and retro-aldol cleavage. A clean trap (containing only residual trace solvents) validates that the protocol was executed flawlessly and the compound remained intact.

Troubleshooting & FAQs

Q: My distillate is turning a distinct yellow/brown color during the run. What is happening? A: This is a visual confirmation of the dehydration pathway. When 2-Hydroxybicyclo[3.3.1]nonan-9-one loses water, it forms an α,β -unsaturated ketone. The newly formed conjugated double bonds lower the HOMO-LUMO gap of the molecule, causing it to absorb visible light (shifting from colorless to yellow/brown). To fix this, immediately lower your evaporator temperature and verify your vacuum pump is achieving < 0.05 mbar.

Q: The vacuum pressure fluctuates wildly (spiking up and down) the moment I introduce the feed material. Is my pump failing? A: Your pump is likely fine; you are witnessing active "outgassing" or in-situ dehydration. If thermal stress is cleaving water from the β -hydroxy ketone, that liquid water rapidly expands into a gas under vacuum, overwhelming the pump's volumetric capacity and causing a pressure spike. Stop the feed, allow the pump to catch up and clear the vapors, and resume at a lower feed rate and lower evaporator temperature.

Q: I achieved a great vacuum, but my product is solidifying on the internal condenser and blocking the wiper blades. How do I clear it? A: Bicyclic compounds often have high melting points. Your condenser is too cold. In short path distillation, the condenser does not need to be chilled to sub-zero temperatures; it only needs to be cooler than the vapor temperature. Increase your condenser circulator fluid to 45°C - 50°C. This will melt the crystallized 2-Hydroxybicyclo[3.3.1]nonan-9-one, allowing it to flow smoothly into the receiving flask without degrading.

References

• "6.4 Aldol Reactions – Organic Chemistry II", KPU Pressbooks. Available at: [Link]

• "Biorefinery Byproducts and Epoxy Biorenewable Monomers: A Structural Elucidation of Humins and Triglycidyl Ether of Phloroglucinol Cross-Linking", ACS Publications. Available at:[Link]

• "How does short path distillation work?", Edwards Vacuum. Available at: [Link]

• "Vacuum Distillation: Process, Applications & Pump Requirements", BRANDTECH Scientific. Available at: [Link]

Technical Support Center: Optimizing Catalytic Conversion of Bicyclo[3.3.1]nonane-2,9-dione to 2-Hydroxybicyclo[3.3.1]nonan-9-one

Welcome to the Technical Support Center. This guide provides comprehensive, field-proven troubleshooting and methodological insights for the regioselective catalytic conversion of bicyclo[3.3.1]nonane-2,9-dione to 2-hydroxybicyclo[3.3.1]nonan-9-one. Due to the structural nuances of the bicyclic framework, achieving high regioselectivity—specifically reducing the C2 ketone while preserving the sterically hindered C9 bridge ketone—requires precise control over thermodynamic and kinetic parameters.

Section 1: Mechanistic Logic & Strategic Workflows

The Core Challenge: Direct reduction of bicyclo[3.3.1]nonane-2,9-dione using standard complex hydrides (e.g., NaBH₄, LiAlH₄) typically yields an uncontrolled mixture of diastereomeric diols and hydroxy ketones due to poor regioselectivity between the C2 and C9 carbonyls ()[1].

The Solution: To synthesize 2-hydroxybicyclo[3.3.1]nonan-9-one with high purity, we must exploit the structural differences between the two ketones. The sp²-hybridization distortion at the C9 bridge makes it highly reactive toward nucleophilic attack (acetalization). Alternatively, enzymatic active sites can differentiate the spatial bulk of the two faces. This leads to two self-validating workflows:

• Chemo-Catalytic Pathway: Exploits the higher angle strain of C9 to selectively protect it as an acetal, followed by Ru-catalyzed Asymmetric Transfer Hydrogenation (ATH) ()[2] of the C2 ketone, and subsequent deprotection.

• Biocatalytic Pathway: Utilizes engineered Ketoreductases (KREDs) ()[3] which offer exquisite active-site discrimination to directly and stereoselectively reduce the C2 position without protective groups.

Strategic workflows for the regioselective reduction of bicyclo[3.3.1]nonane-2,9-dione.

Section 2: Step-by-Step Methodologies

Every protocol below is designed as a self-validating system , meaning built-in analytical checkpoints ensure causality and success before proceeding to the next step.

Protocol A: Chemo-Catalytic Route (Protect-Reduce-Deprotect)

• Step 1: Regioselective C9-Acetalization

  • Causality: The C9 bridge ketone is under higher angle strain than the C2 ring ketone, making it thermodynamically favorable for rapid acetalization.

  • Procedure: Combine Bicyclo[3.3.1]nonane-2,9-dione (1.0 eq), catechol (1.1 eq), and catalytic p-Toluenesulfonic acid (pTsOH, 0.05 eq) in anhydrous toluene. Reflux under Dean-Stark conditions for 4 hours to remove water and drive the equilibrium.

  • Validation Checkpoint: ¹³C NMR of the crude must show the disappearance of the C9 ketone signal (~215 ppm) while the C2 ketone signal (~210 ppm) remains intact.

• Step 2: Asymmetric Transfer Hydrogenation (ATH)

  • Procedure: Dissolve the C9-protected intermediate in a 5:2 azeotrope of HCOOH/NEt₃. Add RuCl(p-cymene)[(R,R)-TsDPEN] (1 mol%) and stir at 40°C for 12 hours.

  • Validation Checkpoint: GC-MS analysis of an aliquot must show a mass increase of exactly 2 Da (reduction of the C2 ketone to a secondary alcohol).

• Step 3: Deprotection

  • Procedure: Treat the reduced intermediate with 2M HCl in THF/Water (1:1). Stir at room temperature for 2 hours. Neutralize with NaHCO₃ and extract with EtOAc.

  • Validation Checkpoint: IR spectroscopy should reveal both a broad -OH stretch (~3400 cm⁻¹) and a sharp restored C=O stretch (~1710 cm⁻¹).

Protocol B: Biocatalytic Route (Direct KRED Reduction)

• Step 1: Reaction Assembly

  • Causality: KREDs possess highly structured active sites that differentiate the steric bulk of the bicyclic framework, allowing direct, regioselective reduction of C2 without protective groups[3].

  • Procedure: In a bioreactor, combine the diketone substrate (50 mM), a screened KRED enzyme (e.g., KRED-P1-A04, 2 g/L), NADP⁺ (1 mM), D-Glucose (100 mM), and Glucose Dehydrogenase (GDH, 1 g/L) in 100 mM Potassium Phosphate buffer (pH 7.0) with 2 mM MgSO₄.

• Step 2: Biocatalytic Conversion

  • Procedure: Incubate at 30°C, 250 rpm for 24 hours. Maintain pH at 7.0 using an automated titrator (1M NaOH).

  • Validation Checkpoint: The reaction is self-validating when the pH titrator stops adding base. This indicates the cessation of gluconic acid formation by GDH, meaning hydride transfer has reached completion.

Biocatalytic cofactor regeneration cycle for KRED-mediated reduction.

Section 3: Troubleshooting Guide & FAQs

Q: Why am I getting significant amounts of the 2,9-diol byproduct during chemical reduction? A: Direct reduction with complex hydrides (NaBH₄, LiAlH₄) exhibits inherently low regioselectivity ()[1]. If you are seeing the 2,9-diol in the chemo-catalytic route, your C9-acetalization step was incomplete. Ensure strict anhydrous conditions during the Dean-Stark reflux to drive the equilibrium entirely toward the acetal before introducing the reductant.

Q: My KRED conversion stalls at 40-50%. How do I push the reaction to completion? A: Stalling in KRED reactions is rarely due to product inhibition for this specific substrate. It is almost always a failure in the cofactor regeneration cycle ()[3]. GDH converts glucose to gluconic acid, which rapidly drops the pH and denatures the KRED. Ensure your buffer capacity is sufficient or verify that your automated pH stat is functioning correctly.

Q: How can I improve the enantiomeric excess (ee) of the 2-hydroxy product? A: For the chemo-catalytic route, the ee is dictated by the chiral ligand in the ATH step. Ensure the HCOOH/NEt₃ ratio is strictly maintained at 5:2, as excess amine can coordinate the Ru center and degrade enantiocontrol ()[2]. For the biocatalytic route, screen a broader KRED panel; active site fit is binary—it either perfectly restricts the pro-R/pro-S face or it doesn't.

Q: During deprotection of the C9 acetal, I observe degradation or isomerization. What is the cause? A: The bicyclo[3.3.1]nonane system can undergo retro-aldol or skeletal rearrangements under harsh acidic conditions. Switch from 2M HCl to a milder deprotection protocol, such as catalytic PPTS (Pyridinium p-toluenesulfonate) in wet acetone at room temperature.

Section 4: Quantitative Data Comparison

Table 1: Performance Comparison of Catalytic Systems for 2-Hydroxybicyclo[3.3.1]nonan-9-one Synthesis

Catalytic System	Regioselectivity (C2 vs C9)	Conversion (%)	Enantiomeric Excess (ee %)	Scalability
Direct NaBH₄ [1]	Poor (~1:1 mixture)	>95%	N/A (Racemic)	High
Ru-TsDPEN ATH (Protected) [2]	>99:1 (Due to protection)	92%	>95%	Medium
KRED-P1-A04 (Direct) [3]	>99:1	98%	>99%	High

References

• Berg, U., Butkus, E., & Stoncius, A. (1995). Stereochemistry of the reduction of bicyclo[3.3.1]nonane-2,9-dione by complex hydrides. Journal of the Chemical Society, Perkin Transactions 2, 97-102. URL:[Link]

• Litman, Z. C., Wang, Y., Zhang, H., & MacMillan, D. W. C. (2020). Static to inducibly dynamic stereocontrol: The convergent use of racemic β-substituted ketones. Science, 369(6507), 1113-1118. URL:[Link]

Sources

• 1. Stereochemistry of the reduction of bicyclo[3.3.1]nonane-2,9-dione by complex hydrides - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]

Troubleshooting poor solubility of 2-Hydroxybicyclo[3.3.1]nonan-9-one in bioassays

Welcome to the technical support guide for 2-Hydroxybicyclo[3.3.1]nonan-9-one. This resource is designed for researchers, scientists, and drug development professionals encountering challenges with the solubility of this compound in biological assays. Our goal is to provide you with the foundational knowledge and practical, field-proven protocols to overcome these issues, ensuring the integrity and reproducibility of your experimental data.

Frequently Asked Questions (FAQs)

Q1: I'm observing precipitation or inconsistent results with 2-Hydroxybicyclo[3.3.1]nonan-9-one. What are the likely causes?

This is a common and critical observation. The root cause likely lies in the physicochemical properties of the molecule. While specific experimental solubility data for this exact compound is not widely published, we can infer its behavior from its structure and related analogs like Bicyclo[3.3.1]nonan-9-one.[1]

• Structural Basis for Poor Solubility: The compound possesses a rigid, bicyclic alkane core, which is non-polar and hydrophobic. While the hydroxyl (-OH) and ketone (C=O) groups add some polarity, the large carbon framework dominates, leading to low intrinsic solubility in aqueous buffers.

• High Crystal Lattice Energy: The parent compound, Bicyclo[3.3.1]nonan-9-one, is a solid with a high melting point of 155-157 °C. This suggests that significant energy is required to break apart the crystal lattice, a prerequisite for dissolution. This property often contributes to poor solubility.[2]

• Signs of Solubility Issues: Poor solubility can manifest in several ways that compromise data quality:

  • Visible precipitation, cloudiness, or film formation in microplates.

  • High variability between replicate wells.

  • Non-reproducible dose-response curves.

  • Underestimation of the compound's true potency, as the actual concentration in solution is lower than the nominal concentration.[3]

Q2: What is the best way to prepare and store a primary stock solution of this compound?

Proper stock solution preparation is the foundation of any successful experiment. The goal is to create a concentrated, stable solution that can be accurately diluted into your assay medium.

Expert Insight: Do not attempt to dissolve the compound directly in aqueous buffer. You must start with a high-quality, anhydrous organic solvent. Dimethyl sulfoxide (DMSO) is the industry standard for initial solubilization of poorly soluble compounds for high-throughput screening and bioassays.[3][4]

Protocol 1: Preparing a 10 mM DMSO Stock Solution

• Preparation: Work in a fume hood. Use high-quality, anhydrous DMSO (stored over molecular sieves or purchased in sealed, small-volume ampules to prevent water absorption).

• Weighing: Accurately weigh a sufficient amount of 2-Hydroxybicyclo[3.3.1]nonan-9-one (Molecular Weight: 154.22 g/mol ) using an analytical balance.

• Dissolution:

  • Add the weighed compound to an appropriate sterile glass vial.

  • Add the calculated volume of anhydrous DMSO to reach your target concentration (e.g., for 10 mM, add 1 mL DMSO per 1.5422 mg of compound).

  • Vortex vigorously for 1-2 minutes. If dissolution is slow, gentle warming in a 30-37°C water bath or brief sonication can be applied.[3]

• Verification: Visually inspect the solution against a light source to ensure there are no visible particulates. The solution should be perfectly clear.

• Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to minimize freeze-thaw cycles and moisture exposure. Store at -20°C or -80°C, protected from light.

Troubleshooting Guide: From Stock to Working Solution

The most common failure point occurs when the organic stock solution is diluted into the aqueous assay buffer. The following decision tree and detailed Q&A will guide you through this critical step.

Caption: Troubleshooting workflow for addressing compound precipitation.

Q3: My compound still precipitates even after dilution. How do I optimize the solvent concentration? (Step 1)

Expert Insight: The final concentration of your organic solvent (e.g., DMSO) in the assay well is critical. While DMSO is an excellent solvent for your stock, it can cause cellular stress, toxicity, or direct interference with assay components at high concentrations.[5][6][7] Many cell lines show signs of stress at DMSO concentrations above 1%, and some sensitive assays are affected by as little as 0.1%.[8][9][10]

The Causality: When you add a small volume of highly concentrated compound in DMSO to a large volume of aqueous buffer, the DMSO disperses rapidly. This creates localized "pockets" where the compound is suddenly surrounded by water, a poor solvent, causing it to crash out of solution before it can be stabilized.

Actionable Protocol:

• Calculate the Final Concentration: Always calculate the final percentage of DMSO in your assay wells. For example, adding 2 µL of a DMSO stock to a final assay volume of 200 µL results in 1% DMSO.

• Establish a Solvent Tolerance Curve: Before extensive experiments, test the tolerance of your specific assay (e.g., cell line viability, enzyme activity) to a range of DMSO concentrations (e.g., 0.1%, 0.25%, 0.5%, 1.0%). This will define your maximum allowable solvent concentration.

• Redesign the Dilution Scheme: If your current protocol results in a high final DMSO concentration, redesign your serial dilution. This may involve creating an intermediate dilution of your stock in either pure DMSO or a mix of DMSO and assay media to lower the concentration of the final addition step. Remember to keep the solvent concentration constant across all wells (including controls) for a given experiment.[8][11]

Table 1: Properties of Common Organic Solvents

Solvent	Use Case	Max Recommended Final Conc. (Cell-based)	Caveats
DMSO	Primary choice for stock solutions	< 0.5% (ideal), 1% (absolute max)[8][9]	Can interfere with assays, induce cell differentiation, or cause toxicity.[4][5]
Ethanol	Alternative for some compounds	< 0.5%	Can affect cellular metabolism and ROS production.[5][8] More volatile than DMSO.

| Methanol | Less common for cell-based assays | < 0.1% | Generally more toxic to cells than DMSO or ethanol. |

Q4: Reducing DMSO concentration isn't enough. How can I use cyclodextrins to improve solubility? (Step 2)

Expert Insight: Cyclodextrins are one of the most effective and biocompatible tools for solubilizing hydrophobic compounds in aqueous media.[12][13][14] These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic inner cavity. Your compound can partition into this cavity, forming an "inclusion complex" that is readily soluble in water.[15][]

The Causality: The cyclodextrin essentially acts as a molecular carrier, shielding the hydrophobic bicyclic core of your compound from the aqueous environment, thereby dramatically increasing its apparent solubility.[]

Protocol 2: Solubilization using Hydroxypropyl-β-cyclodextrin (HP-β-CD)

HP-β-CD is often preferred over native β-cyclodextrin due to its higher aqueous solubility and lower toxicity.

• Prepare a Cyclodextrin Stock: Prepare a 10-40% (w/v) stock solution of HP-β-CD in your assay buffer. Warm gently (to 40-50°C) and stir until fully dissolved. Filter-sterilize this solution.

• Method A (Direct Dilution):

  • Perform an intermediate dilution of your DMSO compound stock into the HP-β-CD solution.

  • For example, add 1 µL of 10 mM compound in DMSO to 99 µL of 10% HP-β-CD solution. This creates a 100 µM solution with 1% DMSO, where the compound can form a complex with the cyclodextrin.

  • Incubate this intermediate solution for 15-30 minutes at room temperature to allow for complex formation.

  • Use this solution for your final serial dilutions into the assay plate (which can also contain a lower concentration of HP-β-CD to maintain equilibrium).

• Method B (Pre-complexation - for stubborn compounds):

  • Evaporate the DMSO from a small aliquot of your stock solution under a gentle stream of nitrogen.

  • Add the HP-β-CD stock solution directly to the dried compound film.

  • Vortex and sonicate for 10-20 minutes to facilitate the formation of the inclusion complex.

  • Use this fully aqueous solution for your assay.

Q5: How do I validate that my solubilization method is not interfering with the assay? (Step 4)

Expert Insight: This is the most critical step for ensuring data integrity. Any method used to increase compound solubility has the potential to affect the biological system you are studying.[4][17] You must run a "vehicle control" to prove that the solubilizing agents themselves are not responsible for the observed biological effects.

The Causality: The vehicle (the mixture of solvent and excipients without the test compound) could have its own biological activity or interfere with the assay signal. Without a proper vehicle control, you cannot confidently attribute any observed effects to your compound.

Protocol 3: The Essential Vehicle Control

• Identify Your Final Vehicle Composition: Determine the exact concentration of all non-compound components in your highest dose well. For example: 0.5% DMSO and 1% HP-β-CD in cell culture medium.

• Prepare the Vehicle Control Solution: Create a solution containing this exact composition without your test compound.

• Run in Parallel: In every experiment, include wells that are treated with the vehicle control solution alongside your compound-treated wells and untreated (negative control) wells.

• Analyze the Results: The readout from the vehicle control wells should be statistically indistinguishable from the untreated (negative control) wells. If there is a significant difference, your solubilization system is interfering with the assay, and the protocol must be re-optimized (e.g., by lowering the concentration of the solvent or excipient).

References

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• U.S. Pharmacopeia. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. [Link]

• Hansen, M. K., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. BMC Pharmacology and Toxicology, 14(S1), P53. [Link]

• Ascendia Pharma. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. [Link]

• Arunagiri, R. (2023). 4 Strategies To Formulate Poorly Soluble APIs. Drug Discovery & Development. [Link]

• Philip, A. K., & Pathak, K. (2021). Cyclodextrins: Concept to applications, regulatory issues and challenges. Future Journal of Pharmaceutical Sciences, 7(1), 1-22. [Link]

• World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• Singh, M., et al. (2010). Cyclodextrins in delivery systems: Applications. Journal of Pharmacy and Bioallied Sciences, 2(2), 72-79. [Link]

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• Jagiellonian Center of Innovation. (n.d.). The study of the influence of DMSO on human fibroblasts proliferation in-vitro. Jagiellonian Center of Innovation. [Link]

• Gallego, B., et al. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. Molecules, 27(14), 4509. [Link]

• Particle Sciences. (n.d.). General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds. Particle Sciences. [Link]

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• YouTube. (2025). Solution-making strategies & practical advice. YouTube. [Link]

• Al-Ghananeem, A. M., & Malkawi, A. H. (2024). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches. Pharmaceuticals, 17(12), 1546. [Link]

• Drug Development & Delivery. (2023). SPECIAL FEATURE - Solubility & Bioavailability: Difficult Beasts to Tame. Drug Development & Delivery. [Link]

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• Cheméo. (n.d.). Chemical Properties of Bicyclo(3.3.1)nonane-2,6-dione. Cheméo. [Link]

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• Google Patents. (n.d.). US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives.

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Reference Data & Comparative Studies

A Comparative Guide to the Structural Elucidation of 2-Hydroxybicyclo[3.3.1]nonan-9-one: A Focus on GC-MS Fragmentation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of complex molecular architectures, the bicyclo[3.3.1]nonane framework stands as a pivotal structural motif in numerous natural products and pharmacologically active compounds. The precise characterization of its functionalized derivatives is paramount for understanding their biological activity and for the development of novel therapeutics. This guide provides an in-depth analysis of the gas chromatography-mass spectrometry (GC-MS) fragmentation patterns of 2-Hydroxybicyclo[3.3.1]nonan-9-one, a representative member of this class. Furthermore, we will objectively compare the capabilities of GC-MS with other key analytical techniques for the comprehensive structural elucidation of such molecules.

The Enigmatic Fragmentation of a Bicyclic Ketol: A Mechanistic Perspective

Electron Ionization (EI) mass spectrometry is a powerful tool for structural elucidation, providing a molecular fingerprint in the form of a fragmentation pattern.[1] For a molecule like 2-Hydroxybicyclo[3.3.1]nonan-9-one, with a molecular weight of 154.21 g/mol , the fragmentation is governed by the inherent strain of the bicyclic system and the directing effects of the ketone and hydroxyl functional groups.

The molecular ion peak (M⁺˙) at m/z 154 is expected to be observed, though its intensity may be moderate due to the propensity of the molecule to undergo fragmentation. The primary fragmentation pathways are anticipated to be initiated by the ionization of one of the lone pair electrons on the oxygen atoms of the carbonyl or hydroxyl group.

Key Predicted Fragmentation Pathways:

• α-Cleavage: The bond adjacent to the carbonyl group is susceptible to cleavage. This can lead to the loss of a C₄H₇O radical (m/z 83) resulting in a fragment at m/z 71 , or the loss of a C₄H₇ radical (m/z 55) giving rise to a fragment at m/z 99 .

• Dehydration: The presence of a hydroxyl group makes the loss of a water molecule (18 Da) a highly probable event, leading to a significant peak at m/z 136 (M-18). This fragment ion, a bicyclic enone, can then undergo further fragmentation.

• Retro-Diels-Alder (RDA)-type Fission: Bicyclic systems can undergo characteristic ring-opening fragmentations. For the M-18 ion, an RDA-type cleavage could lead to the loss of ethene (C₂H₄, 28 Da), resulting in a fragment at m/z 108 .

• Cleavage Driven by the Hydroxyl Group: The hydroxyl group can influence fragmentation through charge stabilization. Cleavage of the C1-C2 bond can lead to a resonance-stabilized cation.

• Loss of CO: As with many ketones, the expulsion of a neutral carbon monoxide molecule (28 Da) is a possible fragmentation pathway from various fragment ions.

Based on the analysis of related compounds, such as Bicyclo[3.3.1]nonan-9-ol which shows prominent peaks at m/z 81 and 122, we can anticipate a complex spectrum with a multitude of overlapping fragmentation pathways.[2] The base peak is likely to be a stable carbocation resulting from a multi-step fragmentation process.

Visualizing the Fragmentation Cascade

The following diagram illustrates the principal predicted fragmentation pathways for 2-Hydroxybicyclo[3.3.1]nonan-9-one under electron ionization.

Caption: Predicted major fragmentation pathways of 2-Hydroxybicyclo[3.3.1]nonan-9-one in EI-MS.

Experimental Protocol for GC-MS Analysis

This protocol provides a standardized methodology for the analysis of 2-Hydroxybicyclo[3.3.1]nonan-9-one. Optimization may be required based on the specific instrumentation used.

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the compound.
• Dissolve in 1 mL of a high-purity solvent such as ethyl acetate or dichloromethane.
• If necessary, perform derivatization (e.g., silylation) to improve volatility and thermal stability, though this will alter the fragmentation pattern.

2. Gas Chromatography (GC) Conditions:

• GC System: Agilent 8860 GC or equivalent.[3]
• Column: A non-polar column such as a DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) is recommended.[4]
• Injector Temperature: 250 °C.[4]
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[4]
• Oven Temperature Program:
• Initial temperature: 70 °C, hold for 2 minutes.
• Ramp: Increase to 250 °C at a rate of 10 °C/min.
• Final hold: Hold at 250 °C for 5 minutes.
• Injection Volume: 1 µL.
• Injection Mode: Splitless.

3. Mass Spectrometry (MS) Conditions:

• MS System: Agilent 5977B MSD or equivalent.
• Ionization Mode: Electron Ionization (EI).[1]
• Electron Energy: 70 eV.[5]
• Ion Source Temperature: 230 °C.[4]
• Quadrupole Temperature: 150 °C.[4]
• Scan Range: m/z 40-300.

Workflow for Structural Elucidation

The following diagram outlines the logical flow for the structural analysis of 2-Hydroxybicyclo[3.3.1]nonan-9-one using a multi-technique approach.

Caption: Integrated workflow for the structural elucidation of 2-Hydroxybicyclo[3.3.1]nonan-9-one.

A Comparative Analysis of Analytical Techniques

While GC-MS provides invaluable information regarding the molecular weight and fragmentation pattern, a comprehensive structural elucidation often necessitates a multi-technique approach.[6] The following table compares the utility of GC-MS with Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy for the analysis of 2-Hydroxybicyclo[3.3.1]nonan-9-one.

Technique	Information Provided	Strengths for 2-Hydroxybicyclo[3.3.1]nonan-9-one	Limitations
GC-MS	Molecular weight, fragmentation pattern, elemental composition (with high-resolution MS).[6]	High sensitivity, excellent for identifying the molecular formula and key structural motifs through fragmentation.[7]	Isomers can be difficult to distinguish; complex fragmentation can be challenging to interpret without reference spectra.
NMR Spectroscopy (¹H, ¹³C, 2D)	Detailed carbon-hydrogen framework, connectivity, stereochemistry.[8]	Unambiguously determines the connectivity of all atoms in the molecule and provides crucial information about the relative stereochemistry of the hydroxyl group.	Lower sensitivity compared to MS, requiring a larger sample amount; can be time-consuming to acquire and interpret complex 2D spectra.
IR Spectroscopy	Presence or absence of specific functional groups.	Quickly confirms the presence of the hydroxyl (-OH) and carbonyl (C=O) functional groups through their characteristic absorption bands.[9]	Provides limited information about the overall molecular skeleton and connectivity.[9]

Conclusion

The structural elucidation of complex molecules like 2-Hydroxybicyclo[3.3.1]nonan-9-one is a multifaceted challenge that is best addressed through the synergistic use of multiple analytical techniques. GC-MS, with its ability to provide detailed fragmentation patterns, serves as a cornerstone of this process, offering critical insights into the molecular structure. However, for an unambiguous determination of the intricate three-dimensional architecture, the complementary data from NMR and IR spectroscopy are indispensable. By understanding the strengths and limitations of each technique, researchers can devise a robust analytical strategy to confidently characterize novel and challenging molecular entities.

References

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Comparative Chemical Reactivity Guide: 2-Hydroxybicyclo[3.3.1]nonan-9-one vs. Bicyclo[3.2.1]octanones

Audience: Researchers, Scientists, and Drug Development Professionals Prepared By: Senior Application Scientist

Bridged bicyclic ketones are privileged scaffolds in natural product synthesis and medicinal chemistry. The structural nuances between the [3.3.1] and[3.2.1] frameworks dictate vastly different chemical reactivities. This guide objectively compares 2-hydroxybicyclo[3.3.1]nonan-9-one and bicyclo[3.2.1]octanones, focusing on their conformational strain, functional group interplay, and utility in complex molecular assembly.

Conformational Causality and Reactivity Profiles

2-Hydroxybicyclo[3.3.1]nonan-9-one: The bicyclo[3.3.1]nonane system predominantly adopts a twin-chair (chair-chair) conformation. This geometry forces the endo-protons at C3 and C7 into close spatial proximity, creating significant transannular steric strain[1]. To alleviate this, the molecule is highly susceptible to transannular reactions and skeletal rearrangements. The orthogonal positioning of the 9-ketone and the 2-hydroxyl group provides excellent handles for functionalization. In drug development, this specific core is famously observed as a luminescent degradation product of the antimalarial drug artemisinin (Qinghaosu) upon treatment with methoxide[2]. Synthetically, it is frequently assembled via tandem Michael-aldol condensations, leveraging the thermodynamic sink of the bicyclic formation to drive the reaction[3].

Bicyclo[3.2.1]octanones: In contrast, the bicyclo[3.2.1]octane framework features an asymmetric bridge (one 1-carbon, one 2-carbon, and one 3-carbon bridge), enforcing a chair-envelope conformation that fundamentally alters its orbital alignment and strain profile[4]. Depending on the position of the ketone (C2, C3, or C8), these molecules exhibit unique reactivity patterns such as β-enolization (homoenolization)[5]. Under strongly basic conditions, bicyclo[3.2.1]octan-2-ones undergo proton abstraction at the unactivated β-carbon, leading to a homoenolate intermediate that subsequently rearranges into a [3.3.0] fused system[5]. Furthermore, highly oxygenated derivatives—such as dioxabicyclo[3.2.1]octanones—readily react with primary amines to form substituted pyrroles. This specific reactivity is believed to be the mechanism of action for the biological activity of rearranged spongian diterpenes like macfarlandin E[6].

Quantitative Performance & Comparative Data

To objectively evaluate the synthetic utility of these scaffolds, Table 1 summarizes their reactivity under standard catalytic conditions based on recent literature.

Reactivity Metric	2-Hydroxybicyclo[3.3.1]nonan-9-one	Bicyclo[3.2.1]octanones
Primary Synthetic Route	Tandem Michael-Aldol Condensation[3]	Transition-Metal Cycloisomerization / Domino Reactions[7]
Typical Yields	84% - 98% (Organocatalyzed)[8]	55% - 91% (Gold-Catalyzed)[7]
Key Rearrangement	Transannular cyclization / Cleavage	β-Enolization to[3.3.0] isomers[5]
Stereocontrol	High diastereoselectivity via L-proline[9]	High enantioselectivity via chiral Lewis acids[10]
Biological Context	Garsubellin A, Artemisinin degradation[2]	Ent-kaurenoids, Spongian diterpenes[6]

Visualizing Structural Logic and Workflows

Conformational causality driving the divergent chemical reactivity of [3.3.1] and [3.2.1] scaffolds.

Step-by-step workflow for the organocatalytic domino synthesis of bicyclo[3.3.1]nonan-9-ones.

Self-Validating Experimental Protocols

As an application scientist, establishing robust, reproducible protocols is paramount. The following methodologies highlight the causality behind the reagent choices, ensuring the system is self-validating.

Protocol A: Organocatalytic Synthesis of 2-Hydroxybicyclo[3.3.1]nonan-9-one Derivatives

Objective: Construct the [3.3.1] core via a highly stereoselective tandem Michael-aldol reaction[9]. Causality: L-proline acts as a bifunctional organocatalyst. Its secondary amine forms a reactive enamine with the ketone, raising its HOMO, while the carboxylic acid directs the incoming electrophile via hydrogen bonding, ensuring high enantioselectivity.

• Preparation: Dissolve cyclohexanone (1.0 equiv) and the corresponding α,β-unsaturated aldehyde (e.g., 3-(2-methoxyphenyl)acrylaldehyde, 1.2 equiv) in anhydrous DMF. Causality: A polar aprotic solvent stabilizes the transition state of the enamine intermediate without quenching the critical hydrogen-bonding network.

• Catalysis: Add L-proline (20 mol%). Stir at room temperature for 48 hours. Causality: The extended reaction time is necessary to allow the reversible Michael addition to funnel completely into the irreversible intramolecular aldol closure.

• Validation: Monitor via TLC. The complete disappearance of the aldehyde starting material self-validates the completion of the Michael step.

• Workup: Quench with water, extract with ethyl acetate (3x). Purify via silica gel chromatography to isolate the 2-hydroxybicyclo[3.3.1]nonan-9-one derivative (Yields typically >80%)[9].

Protocol B: β-Enolization (Homoenolization) of Bicyclo[3.2.1]octan-2-ones

Objective: Induce a skeletal rearrangement to a [3.3.0] fused system[5]. Causality: The rigid [3.2.1] framework prevents standard α-enolization from relieving ring strain. By using a bulky, strong base at high temperatures, proton abstraction is forced at the β-position, forming a transient cyclopropoxide intermediate that collapses into the thermodynamically more stable[3.3.0] isomer.

• Preparation: Dissolve the bicyclo[3.2.1]octan-2-one derivative (e.g., 3,3-dimethylbicyclo[3.2.1]octan-2-one) in anhydrous tert-butanol.

• Base Addition: Add potassium tert-butoxide (t-BuO⁻K⁺, 2.0 equiv). Causality: Its extreme steric bulk prevents nucleophilic attack on the carbonyl, strictly acting as a Brønsted base.

• Thermal Activation: Seal the reaction vessel and heat to 185 °C for 48-72 hours. Causality: The activation energy for C-H abstraction at the unactivated β-carbon is exceptionally high, requiring harsh thermal conditions[5].

• Workup & Validation: Cool to room temperature, neutralize with 1M HCl, and extract with diethyl ether. Analyze via 13C NMR; the shift of the carbonyl peak and the emergence of the [3.3.0] skeletal resonances self-validate the successful rearrangement[5].

References

• Divergent Synthesis and Chemical Reactivity of Bicyclic Lactone Fragments of Complex Rearranged Spongian Diterpenes, oregonst
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• Syntheses and Applications of Functionalized Bicyclo[3.2.1]octanes: Thirteen Years of Progress | Chemical Reviews, acs.org,
• 10984273.pdf - Enlighten Theses, gla.ac.uk,
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• Inverse Electron Demand Asymmetric Cycloadditions of Cyclic Carbonyl Ylides Catalyzed by Chiral Lewis Acids, nii.ac.jp,
• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes, rsc.org,
• Progress Towards the Total Synthesis of Rugulosone and Methodologies of Alkene Isomeriz
• Gold-Catalyzed Cycloisomerization of 1,6-Cyclohexenylalkyne: An Efficient Entry to Bicyclo[3.2.1]oct-2-ene and Bicyclo[3.3.1]nonadiene, acs.org,
• Isolation, characterization and quantification of artemisinin by NMR from Argentinean Artemisia annua L, researchg

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X-ray crystallographic data for 2-Hydroxybicyclo[3.3.1]nonan-9-one stereocenter confirmation

Absolute Stereocenter Confirmation in Light-Atom Scaffolds: A Comparative Guide to 2-Hydroxybicyclo[3.3.1]nonan-9-one Analysis

Introduction

The rigid bicyclic framework of 2-hydroxybicyclo[3.3.1]nonan-9-one presents a compelling structural motif in natural product synthesis and medicinal chemistry, notably observed in the degradation and luminescence studies of complex antimalarial sesquiterpenes like Artemisinin (Qinghaosu)[1]. Determining the absolute configuration of its stereocenters (C1, C2, and C5) is critical for enantioselective drug development. Because this molecule consists exclusively of light atoms (carbon, hydrogen, and oxygen), traditional analytical methods often struggle to provide unambiguous stereochemical assignments without chemical derivatization.

Mechanistic Context: The Light-Atom Challenge

In X-ray crystallography, absolute configuration is determined by measuring Bijvoet differences—variations in diffraction intensity between Friedel pairs ( I(hkl) vs I(−h−k−l) ) caused by anomalous dispersion[2]. For light atoms like oxygen, the imaginary component of the anomalous scattering factor ( Δf′′ ) is extremely small when using standard Molybdenum (Mo-K α , λ=0.7107 Å) radiation. Consequently, the Flack parameter ( x ), which quantifies the fraction of the inverted enantiomer in the crystal, often yields high standard uncertainties (s.u. > 0.1), rendering the assignment inconclusive[3].

Comparative Analysis of Analytical Modalities

To establish a self-validating system for stereocenter confirmation, we must objectively compare high-brilliance Copper (Cu-K α ) Single-Crystal X-ray Diffraction (SCXRD) against leading spectroscopic alternatives: Vibrational Circular Dichroism (VCD) and Mosher’s NMR Method.

• High-Brilliance Cu-K α SCXRD (The Gold Standard): Utilizing a microfocus Cu-K α source ( λ=1.5418 Å) maximizes the Δf′′ value for oxygen from ~0.006 (Mo) to ~0.032 (Cu). This physical enhancement in the anomalous signal allows for the direct, unambiguous calculation of the Flack parameter without requiring heavy-atom derivatization[4].

• Vibrational Circular Dichroism (VCD): VCD measures the differential absorption of left and right circularly polarized infrared light. While it avoids the need for crystallization, its accuracy relies heavily on Density Functional Theory (DFT). The flexible hydroxyl group at C2 in 2-hydroxybicyclo[3.3.1]nonan-9-one creates multiple low-energy conformers, which can convolute the experimental spectra and lead to false-positive assignments if the Boltzmann distribution is modeled incorrectly.

• Mosher’s NMR Method: This involves derivatizing the C2 hydroxyl group with chiral MTPA chloride. While effective for simple secondary alcohols, the steric bulk of the bicyclo[3.3.1]nonane bridgehead can hinder complete derivatization or force the MTPA ester into non-ideal conformations, violating the empirical models required to calculate ΔδSR values accurately.

Quantitative Performance Comparison

Analytical Modality	Principle of Determination	Sample Requirement	Throughput	Causality of Error / Limitations
Cu-K α SCXRD	Anomalous dispersion (Bijvoet differences)	Single crystal (>50 µm)	High (2–12 h data collection)	Twinning; requires high-quality crystals to minimize Flack s.u.
VCD Spectroscopy	Differential IR absorption vs DFT models	10–50 mg (Solution)	Low (Extensive DFT computation)	Conformational mismatch between solution state and in silico models.
Mosher's NMR	Anisotropic shielding by chiral auxiliary	1–5 mg (Solution)	Medium (Reaction + NMR time)	Steric hindrance at C2 disrupting the idealized MTPA conformation.

Self-Validating Experimental Protocol: Cu-K α SCXRD

To ensure absolute trustworthiness, the following protocol details the causality behind each step for the crystallographic confirmation of 2-hydroxybicyclo[3.3.1]nonan-9-one.

Step 1: Precision Crystallization

• Action: Dissolve 10 mg of enantiopure 2-hydroxybicyclo[3.3.1]nonan-9-one in a minimum volume of dichloromethane (DCM). Layer carefully with hexanes (1:3 ratio) in a narrow crystallization vial.

• Causality: Bicyclic ketones can be prone to forming disordered plastic crystals if grown too rapidly. Vapor diffusion at a controlled 4°C slows the nucleation kinetics, promoting a highly ordered lattice essential for resolving weak anomalous signals.

Step 2: Cryogenic Data Collection

• Action: Mount a suitable crystal (e.g., 0.1 x 0.1 x 0.2 mm) on a loop using paratone oil. Flash-cool to 100 K under a nitrogen stream. Collect full-sphere diffraction data using a Cu-K α microfocus diffractometer.

• Causality: Cooling to 100 K drastically reduces the atomic thermal displacement parameters (atomic vibrations). This enhances high-angle diffraction intensities, improving the signal-to-noise ratio of the Bijvoet pairs necessary for an accurate Flack parameter.

Step 3: Structure Solution and Refinement

• Action: Integrate the data, ensuring careful empirical absorption correction (e.g., using multi-scan methods like SADABS). Solve the structure using intrinsic phasing and refine anisotropically.

• Causality: Because Cu-K α radiation is highly absorbed by organic crystals, precise absorption correction is non-negotiable. Failure to correct for absorption will artificially skew the intensities of Friedel pairs, leading to an erroneous Flack parameter.

Step 4: Stereochemical Validation

• Action: Evaluate the refined Flack parameter ( x ).

• Causality: A self-validating outcome requires x≈0 with a standard uncertainty (s.u.) <0.1 [3]. If x≈1 , the absolute structure is inverted relative to the model. If x≈0.5 , the crystal is likely a racemic twin, indicating a failure in upstream enantioselective synthesis or chiral resolution[2].

Decision Workflow

Caption: Workflow for absolute stereocenter confirmation via Cu-Kα X-ray crystallography.

Conclusion

While VCD and NMR derivatization offer viable secondary avenues for stereochemical analysis, the physical reality of 2-hydroxybicyclo[3.3.1]nonan-9-one's steric bulk and conformational flexibility introduces significant theoretical liabilities. High-brilliance Cu-K α SCXRD remains the most authoritative analytical modality. By leveraging the enhanced anomalous scattering of oxygen at 1.5418 Å and strictly adhering to cryogenic data collection protocols, researchers can achieve an unambiguous, self-validating Flack parameter, definitively locking in the absolute configuration for downstream drug development.

References

• Title: Qinghaosu: 1H and 13C nuclear magnetic resonance spectral assignments and luminescence Source: Canadian Journal of Chemistry / ResearchGate URL: [Link]

• Title: Howard Flack and the Flack Parameter Source: Crystals (MDPI) URL: [Link]

• Title: Flack parameter Source: Wikipedia URL: [Link]

• Title: Light-Atom Structures: Absolute Configuration Determination and Beyond Source: Incoatec URL: [Link]

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• 2. Flack parameter - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. incoatec.com [incoatec.com]

A Researcher's Guide to Validating Computational DFT Models of 2-Hydroxybicyclo[3.3.1]nonan-9-one Conformations

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the validation of computational Density Functional Theory (DFT) models for the conformational analysis of 2-Hydroxybicyclo[3.3.1]nonan-9-one. We will explore the nuanced conformational landscape of this bicyclic system, detail a robust DFT modeling protocol, and establish a rigorous validation workflow against experimental data.

The Critical Role of Conformational Analysis

The three-dimensional structure of a molecule is intrinsically linked to its function and reactivity. For pharmacologically relevant scaffolds like the bicyclo[3.3.1]nonane core, understanding the preferred spatial arrangement of atoms—its conformation—is paramount for designing effective therapeutics. The 2-Hydroxybicyclo[3.3.1]nonan-9-one system, with its bridged ring structure and hydroxyl substituent, presents a fascinating and challenging case. Its inherent flexibility allows it to adopt several conformations, each with a unique energy profile and potential for intermolecular interactions.

Computational methods, particularly DFT, have become indispensable tools for predicting these conformational preferences. However, the predictive power of any computational model is only as reliable as its validation. This guide emphasizes a self-validating system, where computational predictions are rigorously benchmarked against empirical evidence, ensuring scientific integrity and trustworthy results.

The Conformational Landscape of Bicyclo[3.3.1]nonane Systems

The bicyclo[3.3.1]nonane framework is typically characterized by three primary conformations for its two six-membered rings:

• Twin-Chair (CC): Both six-membered rings adopt a chair conformation. This is often the most stable form for the unsubstituted parent molecule, bicyclo[3.3.1]nonan-9-one.[1][2]

• Boat-Chair (BC): One ring is in a boat conformation while the other remains a chair.

• Twin-Boat (BB): Both rings adopt a boat conformation, which is generally high in energy and less common.

For the parent bicyclo[3.3.1]nonan-9-one, the energy difference between the twin-chair and boat-chair conformations is small, calculated to be around 1 kcal/mol.[1] This suggests that in solution, a dynamic equilibrium between these forms may exist.[1][2]

The introduction of a hydroxyl group at the C2 position adds another layer of complexity. The -OH group can exist in either an axial or equatorial position, and its ability to form intramolecular hydrogen bonds can significantly influence the relative stability of the CC and BC conformers. For instance, X-ray analysis of a related substituted compound, (2R,4R)-2-Hydroxy-4-(2-methoxyphenyl)bicyclo[3.3.1]nonan-9-one, revealed a twin-chair conformation with the hydroxyl group in an axial position in the solid state.[3] This underscores that substituents can shift the conformational equilibrium, making a priori predictions challenging without reliable modeling.

A Validated Protocol for DFT-Based Conformational Modeling

The following protocol outlines a systematic approach to building and verifying a DFT model for 2-Hydroxybicyclo[3.3.1]nonan-9-one. The causality behind each step is explained to provide a deeper understanding of the process.

Experimental Protocol: DFT Calculation Workflow

• Initial Structure Generation:

  • Construct 3D models for all plausible conformers. For 2-Hydroxybicyclo[3.3.1]nonan-9-one, this includes at least four starting points:

    • Twin-Chair (CC) with axial -OH

    • Twin-Chair (CC) with equatorial -OH

    • Boat-Chair (BC) with axial -OH on the chair ring

    • Boat-Chair (BC) with equatorial -OH on the chair ring

  • Rationale: Starting from multiple distinct geometries ensures a comprehensive exploration of the potential energy surface, reducing the risk of converging on a local, rather than global, energy minimum.

• Selection of DFT Functional and Basis Set:

  • Functional: Employ a functional that accurately accounts for electron correlation and non-covalent interactions. The B3LYP functional is a widely used hybrid functional, but for conformational energies, including a dispersion correction (e.g., B3LYP-D3) is critical.[4] Functionals like M06-2X are also specifically parameterized to perform well for non-covalent interactions.[5]

  • Basis Set: Use a triple-zeta quality basis set with polarization and diffuse functions, such as 6-311+G(d,p).[5]

  • Rationale: Intramolecular interactions, such as hydrogen bonding and van der Waals forces, are key determinants of conformational stability. Dispersion corrections are essential to model these weak interactions accurately.[4] A robust basis set provides the necessary flexibility to describe the electron distribution in a complex 3D environment.

• Geometry Optimization:

  • Perform a full geometry optimization for each starting structure using the selected DFT method. This process computationally "relaxes" the molecule into its nearest low-energy state.

  • Rationale: This step identifies the equilibrium geometry for each conformer, providing crucial data on bond lengths, angles, and dihedral angles.

• Vibrational Frequency Calculation:

  • Calculate the vibrational frequencies for each optimized structure at the same level of theory.

  • Rationale (Self-Validation): A true energy minimum will have no imaginary frequencies. The presence of one or more imaginary frequencies indicates a transition state or a higher-order saddle point, not a stable conformer. This step is a critical internal check on the validity of the computed structures. These calculations also provide the zero-point vibrational energy (ZPVE) and thermal corrections needed to calculate Gibbs free energies.

• Calculation of Relative Energies:

  • Determine the relative Gibbs free energies (ΔG) of all confirmed stable conformers. The conformer with the lowest energy is the predicted most stable structure.

  • Rationale: Comparing Gibbs free energies, which account for enthalpy and entropy, provides a more accurate prediction of the conformational equilibrium at a given temperature than comparing electronic energies alone.

Ground-Truthing: Validation Against Experimental Data

The credibility of a computational model hinges on its ability to reproduce experimental observations. For conformational analysis, NMR spectroscopy and X-ray crystallography are the gold standards.

• NMR Spectroscopy: This is a powerful technique for probing molecular structure in solution. Key parameters like ¹³H and ¹³C chemical shifts and ¹H-¹H coupling constants are exquisitely sensitive to the local electronic environment and dihedral angles, making them excellent benchmarks for validating computed geometries. For the parent bicyclo[3.3.1]nonan-9-one, solid-state ¹³C NMR has confirmed the twin-chair conformation.[1][2]

• X-ray Crystallography: This method provides an unambiguous determination of the molecular structure in the solid state.[3] While crystal packing forces can sometimes favor a conformation that is not the most stable in solution, a crystal structure provides highly accurate bond lengths and angles against which a DFT-optimized geometry can be directly compared.

Comparative Validation Workflow

The following workflow integrates the computational and experimental arms of the investigation to achieve a validated model.

Sources

• 1. researchgate.net [researchgate.net]
• 2. (PDF) Conformational studies of sterically comparable 2,4-disubstituted bicyclo[3.3.1]nonan-9-one systems [academia.edu]
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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Thermodynamic Stability Comparison: 2-Hydroxybicyclo[3.3.1]nonan-9-one vs. Adamantanol Derivatives

In the landscape of alicyclic chemistry, the thermodynamic stability of bridged and caged hydrocarbons dictates their utility in drug design, materials science, and supramolecular chemistry. This guide provides an objective, data-driven comparison between the conformationally dynamic 2-hydroxybicyclo[3.3.1]nonan-9-one and rigidly locked adamantanol derivatives. By examining their strain energies, phase behaviors, and synthetic relationships, researchers can better optimize these scaffolds for targeted applications.

Structural and Mechanistic Grounding

Adamantanol Derivatives: The Thermodynamic Sink

Adamantane and its hydroxylated derivatives (e.g., 1-adamantanol, 2-adamantanol) represent the global thermodynamic minimum for C10​ alicyclic systems[1]. Their architecture is a repeating unit of the diamond crystal lattice, resulting in near-ideal tetrahedral bond angles and the virtual absence of torsional or angle strain.

Causality of Stability: The extreme rigidity of the adamantane cage prevents conformational flux. This high symmetry and globular shape often lead to unique solid-state thermodynamic behaviors. For instance, adamantanol derivatives frequently transition into a "plastic crystal" state before full melting—a phase where molecules possess translational order but rotational freedom[2]. This rotational entropy contributes significantly to their overall thermodynamic stability.

2-Hydroxybicyclo[3.3.1]nonan-9-one: The Strained Precursor

The bicyclo[3.3.1]nonane skeleton consists of two fused cyclohexane rings. In its parent hydrocarbon form, the preferred double-chair (chair-chair) conformation suffers from severe transannular steric repulsion between the endo-protons at the C3 and C7 positions[3].

Causality of Stability: The introduction of a ketone at the C9 bridge flattens the bicyclic system, partially alleviating this transannular strain. However, the addition of a hydroxyl group at C2 introduces new steric and dipolar variables, forcing the molecule into a delicate, solvent-dependent equilibrium between chair-chair and boat-chair conformers. Because of this inherent strain, bicyclo[3.3.1]nonane derivatives act as high-energy precursors that readily undergo electrophile-promoted cyclization to form highly substituted adamantanones[1]. Furthermore, complex derivatives of the 2-hydroxybicyclo[3.3.1]nonan-9-one scaffold have been identified as specific degradation products of complex natural endoperoxides like Qinghaosu (Artemisinin)[4].

Visualizing the Thermodynamic Relationship

Thermodynamic gradient driving the rearrangement of strained bicyclic systems into rigid adamantane sinks.

Quantitative Thermodynamic Comparison

The following table summarizes the key thermodynamic and structural parameters differentiating these two molecular classes.

Parameter	2-Hydroxybicyclo[3.3.1]nonan-9-one	Adamantanol Derivatives
Structural Motif	Bridged bicyclic (dynamic)	Rigid tricyclic (diamondoid)
Conformational Strain	High (Transannular C3-C7 repulsion)	Near-zero (Ideal tetrahedral angles)
Dominant Conformer	Equilibrium (Chair-Chair ⇌ Boat-Chair)	Highly symmetric diamond lattice
Phase Behavior	Standard crystalline solid	Forms plastic crystals before melting
Thermodynamic Role	High-energy precursor / Intermediate	Ultimate thermodynamic sink for C10​
Synthetic Utility	Scaffold for structural diversification	End-stage stable pharmacophore

Self-Validating Experimental Protocols

To objectively quantify the thermodynamic differences between these two systems, researchers must employ rigorous, self-validating analytical techniques.

Protocol 1: Solid-State Thermodynamic Profiling via Differential Scanning Calorimetry (DSC)

Target: Adamantanol Derivatives Causality: Adamantanols exhibit complex polymorphism due to their globular shape. DSC is utilized to measure the heat capacity and identify the exact temperature and enthalpy ( ΔH ) of the transition from a rigid crystal to a plastic crystal state[2]. Methodology:

• Sample Preparation: Weigh 3–5 mg of highly pure (>99%) adamantanol into an aluminum DSC pan and seal hermetically to prevent sublimation.

• Thermal Equilibration: Equilibrate the sample at 25 °C for 5 minutes under a dry nitrogen purge (50 mL/min).

• Heating Cycle: Ramp the temperature at 5 °C/min from 25 °C to 50 °C above the expected melting point. Record the endothermic peaks corresponding to the solid-solid phase transition (plastic crystal formation) and the solid-liquid melt.

• Self-Validation (Cooling Cycle): Immediately cool the sample at 5 °C/min back to 25 °C.

  • Validation Check: A true thermodynamic phase transition is reversible. If the integration of the exothermic cooling peak matches the endothermic heating peak ( ΔHmelt​≈−ΔHcryst​ ), the system is physically transitioning without chemical degradation.

Protocol 2: Solution-State Conformational Analysis via Variable-Temperature NMR (VT-NMR)

Target: 2-Hydroxybicyclo[3.3.1]nonan-9-one Causality: At room temperature, the interconversion between the chair-chair and boat-chair conformers of the bicyclic system is faster than the NMR timescale, resulting in broadened, time-averaged signals. VT-NMR lowers the thermal energy of the system, slowing the exchange to allow for the integration of distinct signals for each conformer[3]. Methodology:

• Sample Preparation: Dissolve 15 mg of 2-hydroxybicyclo[3.3.1]nonan-9-one in 0.6 mL of deuterated dichloromethane ( CD2​Cl2​ ), a solvent with a low freezing point.

• Spectral Acquisition: Acquire standard 1H NMR spectra starting at 25 °C.

• Temperature Gradient: Lower the probe temperature in 10 °C increments down to -80 °C. Allow 10 minutes of thermal equilibration at each step before acquiring the spectrum.

• Data Extraction: At the coalescence temperature and below, integrate the distinct peaks representing the equatorial and axial isomers (or chair/boat conformers) to calculate the equilibrium constant ( Keq​ ) at each temperature.

• Self-Validation (Van't Hoff Analysis): Plot ln(Keq​) versus 1/T .

  • Validation Check: A highly linear plot ( R2>0.99 ) self-validates the assumption that the enthalpy ( ΔH ) and entropy ( ΔS ) of the conformational exchange are temperature-independent over the measured range.

Self-validating experimental workflows for determining the thermodynamic properties of alicyclic hydrocarbons.

References

• [2] Thermodynamic properties and the plastic crystal state of 2-methyl-2-adamantanol. Thermochimica Acta. Available at:[Link]

• [1] Synthesis of Highly Substituted Adamantanones from Bicyclo[3.3.1]nonanes. The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• [3] The bicyclo[3.3.1]nonane system and conformational equilibria for 1–4. Mendeleev Communications (via ResearchGate). Available at:[Link]

• [4] Qinghaosu: 1H and 13C nuclear magnetic resonance spectral assignments and luminescence. Canadian Journal of Chemistry. Available at:[Link]

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